2-Decanol

• CAS: 1120-06-5

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Decanol

This technical guide provides a comprehensive overview of the core chemical and physical properties of 2-decanol. It includes quantitative data, detailed experimental protocols for property determination, and visualizations of experimental workflows and biological interactions to support research and development activities.

Core Chemical and Physical Properties

2-Decanol is a secondary alcohol characterized by a ten-carbon chain with a hydroxyl group at the second position.[1] Its structure imparts specific properties, such as moderate polarity and solubility characteristics, making it a subject of interest in various chemical and biological applications.

General and Physical Properties

The physical state of 2-decanol under standard conditions is a clear, colorless liquid.[2] Key physical properties are summarized in the table below.

Property	Value	Units	Conditions
Molecular Formula	C₁₀H₂₂O	-	-
Molecular Weight	158.28	g/mol	-
Density	0.827	g/mL	at 25 °C
Boiling Point	211	°C	at 760 mmHg
Melting Point	-6 to -4	°C	-
Flash Point	85 (185)	°C (°F)	TCC
Refractive Index	1.434	-	at 20 °C

(Data sourced from[2],[3],[4])

Solubility and Partition Coefficients

The solubility of 2-decanol is dictated by its molecular structure, which features a long, nonpolar alkyl chain and a polar hydroxyl group.

Property	Value	Units	Conditions
Solubility in Water	151.8	mg/L	at 25 °C (est.)
Solubility in Organic Solvents	Soluble	-	In alcohol
logP (o/w)	3.740	-	(est.)

(Data sourced from,)

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 2-decanol.

Data Type	Key Identifiers / Notes
Mass Spectrometry	Available through the NIST Mass Spectrometry Data Center.
¹H NMR Spectroscopy	Spectra available for structural elucidation.
¹³C NMR Spectroscopy	Spectra available for structural confirmation.
Infrared (IR) Spectroscopy	Spectra available from the Coblentz Society's collection.

Experimental Protocols

This section details standardized methodologies for determining key physical properties of 2-decanol.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure. The capillary method is a common technique for its determination.

Materials and Equipment:

• Thiele's tube or a beaker for an oil bath

• Thermometer (-10 to 250 °C)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heating mantle or Bunsen burner

• Liquid paraffin or other suitable bath liquid

• Stand and clamps

Procedure:

• Sample Preparation: Fill the small test tube with 2-3 mL of 2-decanol.

• Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in the liquid and the sealed end above the surface.

• Apparatus Setup: Attach the test tube to the thermometer. Immerse the assembly in the Thiele's tube or oil bath, ensuring the sample is below the liquid level of the bath.

• Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary will escape, seen as bubbles.

• Observation: When a rapid and continuous stream of bubbles emerges from the capillary, stop heating.

• Measurement: Allow the bath to cool slowly. The temperature at which the bubbling ceases and the liquid begins to enter the capillary tube is the boiling point of the sample.

Workflow for Boiling Point Determination.

Determination of Density

Density is the mass of a substance per unit volume. A straightforward method involves measuring the mass of a known volume of the liquid.

Materials and Equipment:

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Digital balance (accurate to at least 0.01 g)

• Pipette

Procedure:

• Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the digital balance and record its mass (m₁).

• Measure Volume of Liquid: Carefully add a specific volume of 2-decanol (e.g., 10.0 mL) to the graduated cylinder. Record the volume (V).

• Measure Mass of Cylinder and Liquid: Weigh the graduated cylinder containing the 2-decanol and record the combined mass (m₂).

• Calculate Density: The mass of the liquid (m) is m₂ - m₁. The density (ρ) is calculated using the formula: ρ = m / V.

• Repeatability: Repeat the measurement multiple times and average the results for accuracy.

Workflow for Density Determination.

Determination of Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a specific solvent.

Materials and Equipment:

• Sealed, temperature-controlled container (e.g., glass vial)

• Shaker or magnetic stirrer

• Centrifuge

• Syringe filter (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Prepare Saturated Solution: Add an excess amount of 2-decanol to a known volume of water in the sealed container. This ensures that undissolved solute is present at equilibrium.

• Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-72 hours) to allow the system to reach equilibrium.

• Phase Separation: Separate the undissolved 2-decanol from the saturated aqueous solution. This is typically achieved by centrifugation, followed by careful filtration of the supernatant through a syringe filter.

• Quantification: Analyze the clear, saturated filtrate to determine the concentration of dissolved 2-decanol. HPLC is a common and accurate method for this analysis. A calibration curve using standards of known concentrations must be prepared.

• Data Reporting: Report the solubility in units such as mg/mL or mol/L at the specified temperature.

Workflow for Aqueous Solubility Determination.

Biological Activity and Applications

Long-chain alcohols like 2-decanol are of interest in drug development and microbiology for their interactions with biological systems.

Antibacterial Activity

Long-chain fatty alcohols, including 1-decanol (a structural isomer of 2-decanol), have demonstrated bactericidal activity against pathogens like Staphylococcus aureus. The mechanism is believed to involve the disruption of the bacterial cell membrane. The aliphatic carbon chain inserts into the lipid bilayer, compromising its integrity and leading to the leakage of essential intracellular components, such as potassium ions (K⁺). This membrane-damaging activity contributes to cell death.

Antibacterial Action of Long-Chain Alcohols.

Applications in Research and Development

2-Decanol serves as a useful substrate and compound in various research contexts:

• Enzyme Substrate Studies: It has been used to investigate the substrate spectrum of enzymes like phytanoyl-CoA hydroxylase, which is relevant to understanding metabolic disorders such as Refsum disease.

• Catalysis Research: 2-Decanol was employed in the development of miniature catalytic reactors for studying the oxidation of alcohols in supercritical CO₂.

• Chemical Synthesis: It undergoes reactions such as Ru-catalyzed hydrogen elimination, highlighting its utility as a starting material or intermediate in organic synthesis.

Safety and Handling

Proper safety precautions are essential when working with 2-decanol.

• General Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves, and a lab coat. Avoid contact with skin, eyes, and clothing.

• Fire Safety: 2-Decanol is a combustible liquid. Keep it away from open flames, sparks, and hot surfaces. In case of fire, use CO₂, dry chemical, or foam for extinction.

• Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers.

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes.

  • Skin: Wash off with soap and plenty of water.

  • Inhalation: Move the person to fresh air.

  • Ingestion: Clean mouth with water and drink plenty of water afterward.

Seek medical attention if irritation or other symptoms occur.

References

• 1. 2-Decanol: Significance and symbolism [wisdomlib.org]
• 2. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-デカノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-decanol, 1120-06-5 [thegoodscentscompany.com]

The Ubiquitous Presence of 2-Decanol: An In-Depth Technical Guide to its Natural Occurrence in Plants

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide detailing the natural occurrence, biosynthesis, and physiological roles of the secondary alcohol 2-decanol in the plant kingdom has been compiled for researchers, scientists, and professionals in drug development. This document provides a thorough examination of the quantitative distribution of 2-decanol, detailed experimental protocols for its analysis, and insights into its function in plant signaling pathways.

Natural Occurrence and Quantitative Data

2-Decanol, a ten-carbon secondary alcohol, has been identified as a volatile organic compound in a variety of plant species. Its presence is particularly notable in the floral scents and vegetative tissues of several plants, where it can play a role in plant-insect interactions and defense mechanisms. Quantitative data from various studies have been summarized to provide a comparative overview of 2-decanol concentrations in different plant matrices.

While 2-decanol has been reported in Zea mays (corn) and the orchid Ophrys sphegodes, specific quantitative data for these species in the available literature is not explicitly detailed. However, a significant concentration has been documented in the resin of Commiphora rostrata.

Plant Species	Plant Part	Compound	Concentration	Reference
Commiphora rostrata	Volatile Resin	2-Decanone	65%
Commiphora rostrata	Volatile Resin	2-Decanol	Present

Note: The concentration of 2-decanol in the volatile resin of Commiphora rostrata was not explicitly quantified in the cited literature but was identified as a constituent alongside the major component, 2-decanone.

Biosynthesis of 2-Decanol in Plants

The biosynthesis of 2-decanol in plants is believed to originate from the fatty acid metabolic pathway. Very-long-chain fatty acids are the precursors for a variety of secondary metabolites, including secondary alcohols. The key enzymes in this process are fatty acyl reductases (FARs), which catalyze the reduction of fatty acyl-CoA or fatty acyl-ACP to primary fatty alcohols.[1][2][3] While the direct pathway to secondary alcohols is less characterized than that of primary alcohols, it is hypothesized to involve a subsequent oxidation or hydroxylation of the corresponding alkane or a related intermediate.

The general biosynthetic pathway for fatty alcohols, which is the likely precursor route for 2-decanol, is initiated from acetyl-CoA and involves the fatty acid synthase (FAS) complex to produce long-chain fatty acids. These are then acted upon by FARs. The specificity of the FAR for medium-chain fatty acids would be a critical determinant in the production of C10 alcohols like 2-decanol.

References

• 1. Plant fatty acyl reductases: enzymes generating fatty alcohols for protective layers with potential for industrial applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Fatty acid reductases (FAR): Insights into the biosynthesis of fatty alcohols in plants and bacteria | Semantic Scholar [semanticscholar.org]
• 3. The Plant Fatty Acyl Reductases - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2-Decanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-decanol, a secondary alcohol with applications in various chemical syntheses and as a flavoring agent. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for acquiring such spectra.

Quantitative Spectroscopic Data

The structural elucidation of 2-decanol is supported by a combination of spectroscopic techniques. The data presented in the following tables provide a quantitative summary of its characteristic spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data for 2-Decanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.8	Multiplet	1H	CH-OH
~1.4-1.5	Multiplet	2H	CH₂ adjacent to CH-OH
~1.2-1.4	Broad Multiplet	12H	(CH₂)₆
~1.1	Doublet	3H	CH₃ adjacent to CH-OH
~0.9	Triplet	3H	Terminal CH₃

Solvent: CDCl₃. Instrument Frequency: 90 MHz.[1]

Table 2: ¹³C NMR Spectroscopic Data for 2-Decanol

Chemical Shift (δ) ppm	Assignment
~68.2	C2 (CH-OH)
~39.5	C3
~31.9	Methylene Chain
~29.6	Methylene Chain
~29.3	Methylene Chain
~25.9	Methylene Chain
~23.5	C1
~22.7	Methylene Chain
~14.1	C10

Solvent: CDCl₃.[1][2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of 2-decanol was obtained from a liquid film.[1][3]

Table 3: Principal IR Absorption Bands for 2-Decanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300-3400	Strong, Broad	O-H stretch (hydrogen-bonded)
~2960-2850	Strong	C-H stretch (alkane)
~1465	Medium	C-H bend (alkane)
~1110	Strong	C-O stretch (secondary alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The data below was obtained by Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

Table 4: Major Fragments in the Mass Spectrum of 2-Decanol

m/z	Relative Intensity (%)	Proposed Fragment
45	100	[CH₃CH=OH]⁺
59	~20	[C₃H₇O]⁺
43	~17	[C₃H₇]⁺
41	~18	[C₃H₅]⁺
55	~15	[C₄H₇]⁺
69	~16	[C₅H₉]⁺

Experimental Protocols

The following are generalized methodologies for the acquisition of the spectroscopic data presented above.

NMR Spectroscopy (¹H and ¹³C)

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 2-decanol.

Methodology:

• Sample Preparation: A small amount of 2-decanol (typically 5-25 mg) is dissolved in approximately 0.5-1.0 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum. The solution is then transferred to a standard 5 mm NMR tube.

• Instrument Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The magnetic field is shimmed to achieve homogeneity, which ensures sharp spectral lines.

• ¹H NMR Acquisition: A standard single-pulse experiment is typically used. Key parameters include the spectral width, acquisition time, relaxation delay, and the number of scans. For quantitative results, a longer relaxation delay is necessary to ensure complete relaxation of all protons.

• ¹³C NMR Acquisition: Due to the low natural abundance of the ¹³C isotope, more scans are required to obtain a good signal-to-noise ratio. Proton decoupling is commonly employed to simplify the spectrum by removing ¹H-¹³C coupling, resulting in a spectrum where each unique carbon atom appears as a single line.

• Processing: The acquired free induction decay (FID) is Fourier transformed to generate the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced. For ¹H and ¹³C NMR, tetramethylsilane (TMS) is commonly used as an internal standard and set to 0 ppm.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid 2-decanol.

Methodology:

• Sample Preparation: For a liquid sample like 2-decanol, the simplest method is to prepare a neat (thin liquid film) sample. A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr), which are transparent to infrared radiation. The plates are pressed together to create a thin film.

• Instrument Setup: A background spectrum of the empty salt plates is recorded. This allows for the subtraction of any signals from the plates or the atmosphere (e.g., CO₂, H₂O).

• Acquisition: The prepared sample is placed in the sample holder of the IR spectrometer. The infrared beam is passed through the sample, and the detector measures the amount of light that is transmitted at each wavenumber.

• Processing: The instrument's software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum of the compound. The x-axis is typically represented in wavenumbers (cm⁻¹) and the y-axis as percent transmittance.

Mass Spectrometry (Electron Ionization)

Objective: To obtain the electron ionization mass spectrum of 2-decanol.

Methodology:

• Sample Introduction: For a volatile compound like 2-decanol, Gas Chromatography (GC) is an ideal method for introduction into the mass spectrometer. The sample is injected into the GC, where it is vaporized and separated from any impurities on a chromatographic column. The separated compound then elutes directly into the ion source of the mass spectrometer.

• Ionization: In the ion source, the gaseous 2-decanol molecules are bombarded with a high-energy beam of electrons (typically 70 eV). This process, known as Electron Ionization (EI), is a "hard" ionization technique that causes the molecule to lose an electron, forming a molecular ion (M⁺˙), and also induces significant fragmentation.

• Mass Analysis: The positively charged ions (the molecular ion and various fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection and Processing: An ion detector records the abundance of ions at each m/z value. The resulting data is plotted as a mass spectrum, with m/z on the x-axis and relative abundance on the y-axis. The most intense peak in the spectrum is called the base peak and is assigned a relative intensity of 100%.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow of using different spectroscopic techniques for the structural elucidation of an organic compound like 2-decanol.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. books.rsc.org [books.rsc.org]
• 3. tofwerk.com [tofwerk.com]

Enantiomers of 2-Decanol: A Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the stereoisomers of 2-decanol, detailing their physicochemical properties, separation protocols, and analysis. This guide serves as a comprehensive resource for scientists engaged in chiral chemistry, drug discovery, and development.

Introduction

2-Decanol [CH₃(CH₂)₇CH(OH)CH₃] is a secondary fatty alcohol that possesses a chiral center at the C-2 position, giving rise to two non-superimposable mirror images: (R)-(-)-2-decanol and (S)-(+)-2-decanol. As with many chiral molecules, the individual enantiomers of 2-decanol can exhibit distinct biological activities and interactions with other chiral entities, such as receptors and enzymes in biological systems. This stereospecificity is of paramount importance in the fields of pharmacology, toxicology, and materials science. This technical guide provides a detailed overview of the properties of the 2-decanol enantiomers, methods for their separation and analysis, and a discussion of their known biological significance.

Physicochemical Properties

Enantiomers share identical physical properties in an achiral environment, with the exception of their interaction with plane-polarized light. The following tables summarize the known quantitative data for the racemic mixture and the individual enantiomers of 2-decanol.

Table 1: General Physicochemical Properties of 2-Decanol

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1]
Molecular Weight	158.28 g/mol	[1]
Appearance	Clear, colorless liquid	[1]
Solubility	Not miscible in water	[2]

Table 2: Comparative Physicochemical Properties of 2-Decanol Enantiomers and Racemate

Property	Racemic 2-Decanol	(R)-(-)-2-Decanol	(S)-(+)-2-Decanol (inferred)	Reference
CAS Number	1120-06-5	33758-15-5	33758-16-6	[3]
Boiling Point	211 °C (lit.)	211 °C (lit.)	211 °C
Melting Point	-6 to -4 °C (lit.)	Not specified	Not specified
Density	0.827 g/mL at 25 °C (lit.)	0.827 g/mL at 25 °C (lit.)	0.827 g/mL at 25 °C
Refractive Index (n20/D)	1.434 (lit.)	1.4340 (lit.)	1.4340
Specific Rotation [α]20/D	0°	-8.0° (c=1 in chloroform)	+8.0° (c=1 in chloroform)

Note: Properties for (S)-(+)-2-decanol are inferred based on the principle that enantiomers have identical physical properties, with the exception of the sign of their specific rotation.

Separation of Enantiomers: Experimental Protocols

The resolution of racemic 2-decanol into its constituent enantiomers is a critical step for studying their individual properties. Lipase-catalyzed kinetic resolution is a widely employed and effective method for this purpose.

Lipase-Catalyzed Kinetic Resolution of (±)-2-Decanol

This protocol describes the enzymatic transesterification of one enantiomer, leaving the other unreacted, thus allowing for their separation.

Materials:

• Racemic (±)-2-decanol

• Immobilized Lipase B from Candida antarctica (Novozym 435)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., hexane or toluene)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve racemic 2-decanol (1 equivalent) in the chosen anhydrous organic solvent.

• Addition of Reagents: Add the acyl donor (e.g., vinyl acetate, 1.5-2 equivalents) to the solution.

• Enzymatic Reaction: Add the immobilized lipase (e.g., Novozym 435, typically 10-50% by weight of the substrate). Stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Reaction Monitoring: Monitor the progress of the reaction by chiral gas chromatography (GC) or thin-layer chromatography (TLC). The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the newly formed ester.

• Work-up:

  • Filter off the immobilized enzyme. The enzyme can often be washed with solvent and reused.

  • Wash the filtrate with a saturated sodium bicarbonate solution to neutralize any acidic byproducts.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Filter and concentrate the organic phase under reduced pressure.

• Purification: Separate the unreacted 2-decanol enantiomer from the esterified enantiomer by flash column chromatography on silica gel. The ester will be less polar than the alcohol.

• Hydrolysis of the Ester (Optional): The separated ester can be hydrolyzed back to the corresponding alcohol enantiomer using a base (e.g., NaOH in methanol/water) if the free alcohol is desired.

Caption: Workflow for the lipase-catalyzed kinetic resolution of 2-decanol.

Enantioselective Synthesis

A plausible synthetic route could involve the use of a chiral reducing agent, such as a borane reagent complexed with a chiral ligand (e.g., (R)- or (S)-CBS catalyst), to stereoselectively reduce 2-decanone to either (S)- or (R)-2-decanol, respectively.

Caption: Conceptual pathway for the enantioselective synthesis of (S)-2-decanol.

Analysis of Enantiomeric Purity

Determining the enantiomeric excess (ee) of a sample is crucial. Chiral Gas Chromatography (GC) is a powerful technique for this analysis.

Chiral Gas Chromatography (GC) Protocol for 2-Decanol Enantiomers

Instrumentation and Columns:

• Gas Chromatograph with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based column such as CP Chirasil-DEX CB).

Typical GC Conditions:

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen or Helium

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 80-100 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 150-180 °C) at a controlled rate (e.g., 2-5 °C/min). The exact parameters will need to be optimized for the specific column and instrument.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or hexane) before injection. For improved resolution, the alcohol enantiomers can be derivatized to their corresponding acetates prior to analysis.

Caption: Workflow for the determination of enantiomeric excess by chiral GC.

Biological Activity and Significance

While 2-decanol is known to have general biological activities, such as nematicidal, antibacterial, and insecticidal properties, there is a notable lack of specific research in the public domain that differentiates the biological effects of the individual (R) and (S) enantiomers.

• General Antibacterial Activity: Long-chain fatty alcohols, including 1-decanol, have demonstrated antibacterial activity against pathogens like Staphylococcus aureus. The mechanism is believed to involve damage to the cell membrane.

• Insecticidal and Pheromonal Activity: 2-Decanol and its derivatives are found in nature and can act as insect pheromones or kairomones. For instance, 8-methyl-2-decanol propionate is an attractant for some species of Diabrotica (cucumber beetles). In many cases of insect pheromones, the biological activity is highly stereospecific, with one enantiomer being active while the other is inactive or even inhibitory. However, specific studies detailing the differential pheromonal or insecticidal activity of the (R) and (S) enantiomers of 2-decanol are not extensively documented in the available literature.

The absence of detailed comparative biological studies on the enantiomers of 2-decanol represents a significant knowledge gap and a promising area for future research, particularly in the development of new chiral agrochemicals or pharmaceuticals.

Conclusion

The enantiomers of 2-decanol, (R)-(-)-2-decanol and (S)-(+)-2-decanol, are chiral molecules with distinct optical properties. While their other physical properties are identical, the potential for stereospecific biological activity underscores the importance of their separation and individual characterization. This guide has provided a summary of their physicochemical properties and detailed experimental protocols for their resolution and analysis. The limited availability of data on the specific biological activities of each enantiomer highlights a critical area for future investigation, which could unlock novel applications in drug development and other scientific disciplines.

References

• 1. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-DECANOL | 1120-06-5 [chemicalbook.com]

An In-depth Technical Guide to the Solubility and Miscibility of 2-Decanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and miscibility of 2-decanol, a secondary alcohol with significant applications in various scientific and industrial fields. Understanding its behavior in different solvent systems is crucial for its effective use in chemical synthesis, formulation development, and biological studies. This document outlines its known solubility parameters, offers detailed experimental protocols for determining these properties, and presents a logical workflow for assessing its miscibility.

Core Concepts: The Physicochemical Basis of 2-Decanol's Solubility

2-Decanol (C₁₀H₂₂O) is a ten-carbon secondary alcohol. Its solubility characteristics are governed by the interplay between its polar hydroxyl (-OH) group and its long, nonpolar alkyl chain. The hydroxyl group is capable of forming hydrogen bonds with polar solvents, while the extensive hydrocarbon tail favors interactions with nonpolar molecules through van der Waals forces. This dual nature results in a distinct solubility profile, with a general preference for less polar to nonpolar organic solvents and limited solubility in highly polar solvents like water.

Quantitative Solubility Data

Precise quantitative solubility data for 2-decanol in a wide array of organic solvents is not extensively documented in publicly available literature. However, based on its chemical structure and established principles of solubility, a qualitative and estimated profile can be presented. The following table summarizes the known quantitative solubility in water and provides a qualitative assessment for various common organic solvents.

Table 1: Solubility of 2-Decanol in Various Solvents

Solvent	Solvent Type	Temperature (°C)	Solubility ( g/100 mL)	Observations & Rationale
Water	Highly Polar Protic	25	0.01518[1]	Very slightly soluble. The long hydrophobic carbon chain significantly limits its solubility in water despite the presence of a polar hydroxyl group.[1]
Ethanol	Polar Protic	25	Miscible	As a fellow alcohol, 2-decanol is expected to be fully miscible due to favorable hydrogen bonding and dipole-dipole interactions.
Methanol	Polar Protic	25	Miscible	Similar to ethanol, miscibility is expected due to the presence of hydroxyl groups and similar intermolecular forces.
Acetone	Polar Aprotic	25	Soluble / Miscible	The polarity of the carbonyl group in acetone allows for good solvation of the hydroxyl group of 2-decanol, while the overall less polar nature of acetone accommodates the long alkyl chain.
Diethyl Ether	Nonpolar	25	Soluble / Miscible	The nonpolar nature of diethyl ether makes it an excellent solvent for the hydrophobic chain of 2-decanol.
Hexane	Nonpolar	25	Soluble / Miscible	As a nonpolar hydrocarbon, hexane readily dissolves the long alkyl chain of 2-decanol through London dispersion forces.
Toluene	Nonpolar (Aromatic)	25	Soluble / Miscible	The aromatic and nonpolar character of toluene allows for effective solvation of the nonpolar portion of the 2-decanol molecule.

Miscibility Profile

The miscibility of 2-decanol with various solvents follows the "like dissolves like" principle. Its long alkyl chain dominates its overall character, leading to good miscibility with nonpolar and moderately polar solvents.

Table 2: Miscibility of 2-Decanol with Common Solvents

Solvent	Classification	Miscibility
Water	Immiscible[2][3][4]
Ethanol	Miscible
Methanol	Miscible
Acetone	Miscible
Diethyl Ether	Miscible
n-Hexane	Miscible
Toluene	Miscible
Chloroform	Miscible
Dichloromethane	Miscible

Experimental Protocols

For researchers requiring precise quantitative solubility and miscibility data, the following detailed experimental protocols are provided.

Protocol 1: Determination of Quantitative Solubility (Shake-Flask Method)

This method is a widely accepted standard for determining the equilibrium solubility of a compound in a given solvent.

1. Materials and Equipment:

• 2-Decanol (high purity)

• Selected solvent (analytical grade)

• Analytical balance

• Temperature-controlled orbital shaker or magnetic stirrer with heating/cooling capabilities

• Calibrated thermometer

• Glass vials or flasks with airtight seals (e.g., screw caps with PTFE liners)

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., Gas Chromatography with a Flame Ionization Detector, GC-FID)

2. Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of 2-decanol to a known volume of the selected solvent in a sealed glass vial. The presence of undissolved 2-decanol is essential to ensure saturation.

  • Place the vial in the temperature-controlled shaker or on the magnetic stirrer.

  • Agitate the mixture at a constant, specified temperature (e.g., 25 °C) for a sufficient duration to reach equilibrium. A period of 24 to 72 hours is typically recommended.

• Phase Separation:

  • Once equilibrium is achieved, cease agitation and allow the mixture to stand at the constant temperature for a short period to allow for initial separation of the undissolved 2-decanol.

  • To ensure complete separation of any suspended micro-droplets, centrifuge the vial at a moderate speed.

• Sampling and Quantification:

  • Carefully withdraw a known volume of the clear, saturated supernatant using a syringe.

  • Immediately filter the collected supernatant through a chemically inert syringe filter into a pre-weighed volumetric flask to remove any remaining undissolved material.

  • Determine the weight of the collected filtrate.

  • Dilute the filtrate with a suitable solvent to a concentration within the linear range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated GC-FID (or other suitable analytical method) to determine the concentration of 2-decanol.

• Data Reporting:

  • Calculate the solubility based on the concentration determined in the saturated solution.

  • Express the solubility in standard units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L), at the specified temperature.

Protocol 2: Determination of Miscibility

This protocol provides a straightforward method for the visual determination of miscibility.

1. Materials and Equipment:

• 2-Decanol

• Solvent to be tested

• Graduated cylinders or volumetric pipettes

• Clear glass test tubes or vials with stoppers

2. Procedure:

• Initial Miscibility Test:

  • In a clean, dry test tube, add a known volume of the solvent (e.g., 5 mL).

  • To this, add an equal volume of 2-decanol.

  • Stopper the test tube and shake the mixture vigorously for approximately 30 seconds.

  • Allow the mixture to stand undisturbed for at least 5 minutes and observe.

• Observation and Classification:

  • Miscible: If the mixture remains a single, clear, and homogenous phase with no visible interface, the liquids are miscible.

  • Immiscible: If two distinct layers are formed, the liquids are immiscible.

  • Partially Miscible: If the mixture initially appears cloudy or forms an emulsion that separates over time, or if the volume of one layer increases upon mixing, the liquids are partially miscible.

• Further Proportions (Optional):

  • To further investigate the miscibility range, the test can be repeated with varying proportions of 2-decanol and the solvent (e.g., 1:9, 9:1 ratios).

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described above.

Caption: Workflow for determining the quantitative solubility of 2-decanol.

Caption: Workflow for determining the miscibility of 2-decanol.

References

• 1. 2-decanol, 1120-06-5 [thegoodscentscompany.com]
• 2. 1120-06-5 CAS MSDS (2-DECANOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 2-DECANOL | 1120-06-5 [chemicalbook.com]
• 4. (2S)-decan-2-ol [chembk.com]

2-Decanol: A Technical Safety and Hazard Profile for Researchers and Drug Development Professionals

An In-depth Guide to the Safe Handling, Toxicological Profile, and Hazard Information of 2-Decanol

This technical guide provides a comprehensive overview of the safety and hazard information for 2-decanol, a secondary fatty alcohol used in various industrial and research applications. This document is intended for researchers, scientists, and professionals in the field of drug development who may handle or utilize this chemical. The information presented herein is collated from safety data sheets, chemical databases, and regulatory information.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-decanol is fundamental to its safe handling and use in experimental settings. These properties are summarized in Table 1.

Property	Value	References
CAS Number	1120-06-5	[1][2]
Molecular Formula	C10H22O	[2][3]
Molecular Weight	158.28 g/mol
Appearance	Colorless to pale yellow clear liquid
Boiling Point	211 °C
Melting Point	-4 to -6 °C
Flash Point	85 °C (185 °F)
Density	0.827 g/mL at 25 °C
Refractive Index	1.434 at 20 °C
Water Solubility	Not miscible
Vapor Pressure	0.039 mmHg at 25 °C (estimated)

Hazard Identification and Classification

2-Decanol is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazard associated with 2-decanol is serious eye irritation.

GHS Classification

Hazard Class	Hazard Category	Hazard Statement
Serious eye damage/eye irritation	Category 2	H319: Causes serious eye irritation

Pictogram:

Signal Word: Warning

Precautionary Statements:

• P264: Wash hands and exposed skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P337+P313: If eye irritation persists: Get medical advice/attention.

Toxicological Information

Comprehensive toxicological data for 2-decanol is limited, with many safety data sheets stating that the toxicological properties have not been fully investigated. Much of the available information is based on the GHS classification and data from structurally similar long-chain alcohols.

Acute Toxicity

Endpoint	Species	Route	Value	Classification
Oral LD50	Rat	Oral	No data available	Not classified
Dermal LD50	Rabbit	Dermal	No data available	Not classified
Inhalation LC50	Rat	Inhalation	No data available	Not classified

Skin Corrosion/Irritation

While not formally classified as a skin irritant under GHS, some sources describe 2-decanol as a skin irritant. Studies on other decanol isomers and fatty alcohols suggest a potential for skin irritation, which can be influenced by the carbon chain length.

Serious Eye Damage/Irritation

2-Decanol is classified as causing serious eye irritation. This is a key hazard to consider when handling this substance.

Respiratory or Skin Sensitization

There is no available data to suggest that 2-decanol is a skin or respiratory sensitizer.

Germ Cell Mutagenicity

No specific studies on the mutagenicity of 2-decanol were found. However, read-across data from other long-chain alcohols, such as 3-hexanol, suggest that 2-decanol is not expected to be genotoxic.

Carcinogenicity

There is no information available regarding the carcinogenic potential of 2-decanol.

Reproductive Toxicity

Information on the reproductive toxicity of 2-decanol is not available.

Specific Target Organ Toxicity (Single and Repeated Exposure)

There is no specific data available for 2-decanol. Overexposure to other non-ring alcohols may cause nervous system symptoms such as headache and dizziness.

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2-decanol are not publicly available. However, standard methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), are typically followed for regulatory safety assessments. The following are generalized protocols for key toxicological endpoints.

Acute Dermal Irritation/Corrosion (Based on OECD 404)

• Test System: Healthy, young adult albino rabbits.

• Procedure: A single dose of 0.5 mL of undiluted 2-decanol is applied to a small area of clipped skin (approximately 6 cm²) and covered with a gauze patch and semi-occlusive dressing.

• Exposure: The exposure duration is typically 4 hours.

• Observation: After the exposure period, the patch is removed, and the skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal. Observations may continue for up to 14 days to assess the reversibility of any effects.

• Scoring: The severity of skin reactions is scored using a standardized system (e.g., Draize scale).

Acute Eye Irritation/Corrosion (Based on OECD 405)

• Test System: Healthy, young adult albino rabbits.

• Procedure: A single dose of 0.1 mL of undiluted 2-decanol is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

• Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours after instillation. The observation period may be extended to 21 days to assess reversibility.

• Scoring: Ocular lesions are scored according to a standardized system (e.g., Draize scale).

Bacterial Reverse Mutation Test (Ames Test) (Based on OECD 471)

• Test System: Histidine-requiring mutant strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring mutant strain of Escherichia coli (e.g., WP2 uvrA).

• Procedure: The test is conducted with and without a metabolic activation system (S9 mix from rat liver). 2-decanol, at various concentrations, is mixed with the bacterial tester strains and molten top agar. This mixture is then poured onto minimal glucose agar plates.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Evaluation: The number of revertant colonies (colonies that have regained the ability to grow in the absence of the required amino acid) is counted. A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the negative control.

Signaling Pathways and Experimental Workflows

Information regarding the specific signaling pathways affected by 2-decanol is not available in the public domain. The skin irritation effects of fatty alcohols are generally thought to involve the disruption of the stratum corneum lipids and interaction with keratinocytes, potentially leading to the release of pro-inflammatory mediators. However, the precise molecular mechanisms for 2-decanol have not been elucidated.

The following diagram illustrates a general workflow for the safety assessment of a chemical substance like 2-decanol.

References

• 1. oecd.org [oecd.org]
• 2. Evaluation of a modified HET-CAM assay as a screening test for eye irritancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. draize skin irritation: Topics by Science.gov [science.gov]

The Potent Antimicrobial Potential of 2-Decanol and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The increasing threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Among the promising candidates are medium-chain alcohols and their derivatives, which exhibit broad-spectrum antimicrobial activity. This technical guide delves into the biological activity of 2-decanol and its derivatives, providing a comprehensive overview of their antimicrobial and antifungal properties, mechanisms of action, and relevant experimental methodologies.

Biological Activity of 2-Decanol

2-Decanol, a ten-carbon secondary alcohol, has demonstrated significant antimicrobial and antifungal properties. Its activity is primarily attributed to its ability to disrupt the integrity of microbial cell membranes.

Antibacterial Activity

While specific minimum inhibitory concentration (MIC) data for 2-decanol against a wide range of bacteria is not extensively documented in publicly available literature, studies on the closely related isomer, 1-decanol, provide valuable insights. The antibacterial activity of these long-chain alcohols is influenced by the length of their aliphatic carbon chain. For instance, 1-decanol has shown bactericidal activity against Staphylococcus aureus, a common Gram-positive pathogen.[1] The mode of action involves damage to the cell membrane, leading to the leakage of essential ions and molecules.[1]

The following table summarizes the available quantitative data for 1-decanol against Staphylococcus aureus. It is important to note that while indicative, these values may not be identical for 2-decanol.

Compound	Organism	MIC (µg/mL)	MBC (µg/mL)	Reference
1-Decanol	Staphylococcus aureus	32	64	[1]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration

Antifungal Activity

Similar to its antibacterial action, the antifungal properties of decanol isomers are linked to their interaction with the fungal cell membrane. Research on Candida albicans, a prevalent fungal pathogen, has shown that related compounds can inhibit its growth and filamentation, a key virulence factor. For example, 2-dodecanol, a slightly longer-chain secondary alcohol, has been shown to inhibit the yeast-to-hypha transition in C. albicans and downregulate the expression of the SIR2 gene, which is implicated in this process.[2]

Biological Activity of 2-Decanol Derivatives

The modification of the hydroxyl group of 2-decanol to form derivatives such as esters and ethers can modulate its biological activity, potentially enhancing its efficacy and spectrum.

2-Decanol Esters

The esterification of 2-decanol can lead to compounds with altered physicochemical properties, which may influence their antimicrobial activity. While specific studies on the antimicrobial properties of 2-decanol esters are limited, research on derivatives of other fatty alcohols and decanoic acid provides a strong rationale for their investigation. For instance, various derivatives of decanoic acid have been synthesized and evaluated against a panel of bacteria and fungi, demonstrating that lipophilicity and steric factors play a crucial role in their antimicrobial and antifungal activities.[3]

2-Decanol Ethers

The synthesis of ether derivatives of 2-decanol represents another avenue for developing novel antimicrobial agents. The replacement of the hydroxyl hydrogen with an alkyl or aryl group can impact the molecule's polarity and interaction with microbial membranes. While direct evidence for the antimicrobial activity of 2-decanol ethers is scarce in the reviewed literature, the broader class of alkylphenol derivatives, which share structural similarities, has shown promising antifungal activity against Candida species and Microsporum canis.

Mechanism of Action: Disruption of Membrane Integrity

The primary mechanism by which 2-decanol and its derivatives exert their antimicrobial effect is through the disruption of the microbial cell membrane. This process can be visualized as a multi-step cascade of events.

Diagram of the Proposed Mechanism of Action of 2-Decanol

Caption: Proposed mechanism of 2-decanol's antimicrobial action.

The lipophilic alkyl chain of 2-decanol allows it to readily partition into the lipid bilayer of the microbial cell membrane. This insertion disrupts the ordered structure of the phospholipids, leading to an increase in membrane fluidity and permeability. Consequently, the cell loses its ability to maintain essential ion gradients, resulting in the leakage of intracellular components such as potassium ions (K+), ATP, and other metabolites. This loss of cellular contents and the dissipation of the membrane potential ultimately lead to metabolic arrest and cell death.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antimicrobial activity.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Workflow for Broth Microdilution MIC Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol:

• Preparation of Antimicrobial Agent: Prepare a stock solution of 2-decanol or its derivative in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).

• Preparation of Inoculum: Culture the test microorganism overnight in an appropriate broth medium. Adjust the turbidity of the culture to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Microtiter Plate Setup: Add 100 µL of sterile broth to each well of a 96-well microtiter plate. Add 100 µL of the antimicrobial stock solution to the first well of each row and perform serial two-fold dilutions by transferring 100 µL from each well to the next.

• Inoculation: Add 100 µL of the diluted microbial inoculum to each well. Include a positive control (broth with inoculum, no antimicrobial) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria and Candida albicans) for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Determination of Minimum Bactericidal Concentration (MBC)

This assay is performed to determine the lowest concentration of an antimicrobial agent that kills a particular microorganism.

Protocol:

• Perform MIC Assay: Follow the steps outlined in the broth microdilution MIC assay.

• Subculturing: After the incubation period for the MIC assay, take a 10 µL aliquot from each well that shows no visible growth.

• Plating: Spot-plate the aliquot onto an appropriate agar medium.

• Incubation: Incubate the agar plates at the optimal temperature for the microorganism for 24-48 hours.

• Reading Results: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count (i.e., no colony growth on the agar plate).

Future Directions and Conclusion

2-decanol and its derivatives represent a promising class of antimicrobial agents with a mechanism of action that is less likely to induce resistance compared to traditional antibiotics that target specific metabolic pathways. The broad-spectrum activity against both bacteria and fungi, coupled with their membrane-disrupting mechanism, makes them attractive candidates for further development.

Future research should focus on:

• Comprehensive Screening: Determining the MIC and MBC values of 2-decanol and a wide range of its ester and ether derivatives against a broader panel of clinically relevant microorganisms, including multidrug-resistant strains.

• Mechanism Elucidation: Investigating the specific molecular interactions between 2-decanol derivatives and microbial membrane components to refine the understanding of their mechanism of action.

• In Vivo Efficacy and Toxicity: Evaluating the efficacy and safety of the most potent derivatives in animal models of infection.

References

• 1. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-dodecanol (decyl methyl carbinol) inhibits hyphal formation and SIR2 expression in C. albicans PMID: 19810039 | MCE [medchemexpress.cn]
• 3. Synthesis, antimicrobial evaluation, QSAR and in Silico ADMET studies of decanoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Thermochemical Properties of 2-Decanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for 2-decanol. The information is compiled from various sources and is intended to be a valuable resource for professionals in research, science, and drug development who require accurate and detailed thermochemical properties for this compound.

Core Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 2-decanol. The data presented is a combination of calculated and experimental values, with the source and methodology noted where available.

Table 1: General and Physical Properties of 2-Decanol

Property	Value	Unit	Source/Method
Molecular Formula	C₁₀H₂₂O	-	-
Molecular Weight	158.28	g/mol	-
CAS Number	1120-06-5	-	-
Appearance	Colorless to pale yellow liquid	-	--INVALID-LINK--
Boiling Point	211.0	°C	--INVALID-LINK--
Melting Point	-6 to -4	°C	--INVALID-LINK--
Density	0.827	g/mL at 25 °C	--INVALID-LINK--
Refractive Index	1.434	n20/D	--INVALID-LINK--
Vapor Pressure	0.039	mmHg at 25 °C	Estimated

Table 2: Thermochemical Properties of 2-Decanol

Property	Value	Unit	Source/Method
Standard Enthalpy of Formation (gas, ΔfH°gas)	-407.24	kJ/mol	Cheméo (Joback Method)[1]
Standard Gibbs Free Energy of Formation (ΔfG°)	-105.94	kJ/mol	Cheméo (Joback Method)[1]
Enthalpy of Fusion (ΔfusH°)	22.22	kJ/mol	Cheméo (Joback Method)[1]
Enthalpy of Vaporization (ΔvapH°)	54.14	kJ/mol	Cheméo (Joback Method)[1]
Ideal Gas Heat Capacity (Cp,gas)	Data not available	J/mol·K	-
Liquid Phase Heat Capacity (Cp,liquid)	Data not available	J/mol·K	-

Note: The thermochemical data from Cheméo are calculated properties based on the Joback group contribution method and should be considered as estimates.[1]

Experimental Protocols

Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion of a liquid alcohol like 2-decanol is determined using a bomb calorimeter.

Methodology:

• Sample Preparation: A precisely weighed sample of high-purity 2-decanol (typically 0.5 - 1.0 g) is placed in a crucible within the bomb calorimeter. A known length of ignition wire is connected to the electrodes, with its end in contact with the sample.

• Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a known mass of water. The calorimeter is then placed in an outer jacket to minimize heat exchange with the surroundings. The initial temperature of the water is recorded with high precision.

• Ignition and Data Acquisition: The sample is ignited by passing a current through the ignition wire. The temperature of the water in the calorimeter is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Corrections and Calculations: The heat capacity of the calorimeter system (including the bomb, water, and stirrer) is determined in a separate experiment using a standard substance with a known heat of combustion, such as benzoic acid. The gross heat of combustion is calculated from the corrected temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and sulfuric acid (if the sample contains sulfur), as well as for the heat of combustion of the ignition wire. The standard enthalpy of combustion is then calculated from the gross heat of combustion by applying corrections to bring the reactants and products to their standard states at 298.15 K and 1 atm.

Heat Capacity by Adiabatic Calorimetry

The heat capacity of liquid 2-decanol as a function of temperature can be determined using an adiabatic calorimeter.

Methodology:

• Sample Loading: A known mass of degassed, high-purity 2-decanol is hermetically sealed in a sample container within the calorimeter.

• Adiabatic Shielding: The sample container is surrounded by an adiabatic shield, which is maintained at the same temperature as the sample container throughout the experiment to prevent heat exchange.

• Heating and Temperature Measurement: A known quantity of electrical energy is supplied to the sample container through a heater, causing a small increase in temperature (typically 1-5 K). The temperature of the sample is measured with high precision using a platinum resistance thermometer.

• Data Acquisition: The energy input and the resulting temperature rise are recorded.

• Calculation: The heat capacity of the sample is calculated by subtracting the heat capacity of the empty sample container (determined in a separate experiment) from the total heat capacity and dividing by the mass of the sample. This process is repeated over the desired temperature range to obtain the heat capacity as a function of temperature.

Enthalpy of Vaporization by Ebulliometry

The vapor pressure of 2-decanol at different temperatures can be measured using an ebulliometer, and from this data, the enthalpy of vaporization can be determined using the Clausius-Clapeyron equation.

Methodology:

• Apparatus Setup: An ebulliometer, an instrument designed to measure the boiling point of a liquid at a controlled pressure, is used. The apparatus is connected to a pressure control and measurement system.

• Sample Introduction: A sample of pure 2-decanol is introduced into the boiling flask of the ebulliometer.

• Measurement: The pressure in the system is set to a desired value, and the liquid is heated to its boiling point. The temperature of the vapor in equilibrium with the boiling liquid is measured with a high-precision thermometer.

• Data Collection: The boiling temperature is recorded for a range of pressures.

• Calculation: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation, the slope of this plot is equal to -ΔvapH°/R, where R is the ideal gas constant. From the slope, the standard enthalpy of vaporization can be calculated.

Visualizations

Experimental Workflow for Determining Enthalpy of Combustion

The following diagram illustrates the typical workflow for the experimental determination of the enthalpy of combustion of 2-decanol using bomb calorimetry.

Caption: Workflow for determining the enthalpy of combustion of 2-decanol.

Logical Relationship of Thermochemical Properties

The following diagram illustrates the relationship between key thermochemical properties.

References

• 1. 2-Decanol (CAS 1120-06-5) - Chemical & Physical Properties by Cheméo [chemeo.com]

Protocols & Analytical Methods

Gas Chromatography Methods for 2-Decanol Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative and chiral analysis of 2-decanol using gas chromatography (GC). The methods described are applicable for the analysis of 2-decanol in various matrices, including pharmaceutical preparations, biological samples, and industrial products.

Quantitative Analysis of 2-Decanol using GC-FID and GC-MS

This section outlines the methodology for the determination of the total concentration of 2-decanol. Both Flame Ionization Detection (FID) and Mass Spectrometry (MS) are presented as suitable detection methods.

Principle

Gas chromatography separates volatile and semi-volatile compounds from a mixture. The sample is vaporized and injected into the head of a chromatographic column. The separation is achieved based on the differential partitioning of the analyte between the stationary phase and the mobile phase (carrier gas). A Flame Ionization Detector (FID) is a robust and widely used detector for organic compounds, providing a signal that is proportional to the mass of carbon atoms entering the flame. A Mass Spectrometer (MS) provides higher selectivity and structural information, making it ideal for identification and confirmation. Quantitative analysis is typically performed using an internal or external standard calibration.

Experimental Protocol: GC-FID Method

1.2.1. Sample Preparation

The appropriate sample preparation technique depends on the sample matrix.

• Liquid Samples (e.g., essential oils, reaction mixtures):

  • Accurately weigh approximately 1 g of the sample into a 10 mL volumetric flask.

  • Dilute to the mark with a suitable solvent such as hexane or ethyl acetate.

  • Vortex the solution for 30 seconds to ensure homogeneity.

  • Transfer an aliquot to a 2 mL autosampler vial for GC analysis.

• Solid or Semi-Solid Samples (e.g., creams, ointments):

  • Accurately weigh a representative portion of the sample.

  • Perform a solvent extraction using a suitable solvent (e.g., methanol, isopropanol) and technique (e.g., sonication, vortexing).

  • Centrifuge the sample to separate the solid matrix.

  • Transfer the supernatant to a clean vial for analysis. A further dilution may be necessary.

• Aqueous Samples (e.g., biological fluids, process water) - Headspace Analysis:

  • Pipette 5-10 mL of the aqueous sample into a 20 mL headspace vial.

  • To increase the partitioning of 2-decanol into the headspace, add salt (e.g., NaCl, to 20-30% w/v).

  • Seal the vial and place it in the headspace autosampler for incubation and injection.

1.2.2. Instrumentation and Conditions

Parameter	GC-FID Condition
Column	DB-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless, 250°C, Split ratio 20:1
Carrier Gas	Helium or Hydrogen, constant flow of 1.0 mL/min
Oven Program	Initial: 80°C (hold 2 min), Ramp: 10°C/min to 220°C (hold 5 min)
Detector	FID, 280°C
Injection Volume	1 µL

1.2.3. Quantitative Data

The following table summarizes typical performance characteristics for the quantitative analysis of long-chain alcohols using GC-FID. These values should be validated for 2-decanol in a specific laboratory setting.

Parameter	Expected Performance
Retention Time	Approximately 8-12 minutes (dependent on the exact method)
Linearity Range	1 - 200 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Protocol: GC-MS Method

1.3.1. Sample Preparation

Sample preparation protocols are similar to those for GC-FID analysis. For trace analysis, a concentration step such as solid-phase extraction (SPE) may be required.

1.3.2. Instrumentation and Conditions

Parameter	GC-MS Condition
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless, 250°C, Split ratio 20:1
Carrier Gas	Helium, constant flow of 1.2 mL/min
Oven Program	Initial: 80°C (hold 2 min), Ramp: 10°C/min to 220°C (hold 5 min)
Transfer Line	280°C
Ion Source	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-300
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

1.3.3. Quantitative Data

The use of GC-MS in SIM mode can significantly improve sensitivity. The following table provides expected performance characteristics.

Parameter	Expected Performance (SIM Mode)
Quantifier Ion	m/z 45 (characteristic fragment of secondary alcohols)
Qualifier Ions	m/z 59, 87
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Chiral Analysis of 2-Decanol Enantiomers by GC

2-Decanol is a chiral molecule, and the separation of its enantiomers is often crucial in pharmaceutical and biological studies. This is achieved using a chiral stationary phase (CSP).

Principle

Enantiomeric separation by chiral GC is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral stationary phase. These complexes have different stabilities, leading to different retention times for the (R)- and (S)-enantiomers. Cyclodextrin-based chiral stationary phases are commonly used for the separation of chiral alcohols.

Experimental Protocol: Chiral GC Method

2.2.1. Sample Preparation

Sample preparation is similar to the quantitative analysis methods. Ensure the final solvent is compatible with the chiral column.

2.2.2. Instrumentation and Conditions

Parameter	Chiral GC Condition
Column	Cyclodextrin-based chiral column (e.g., Beta-DEX™, Gamma-DEX™), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless, 230°C, Split ratio 50:1
Carrier Gas	Helium or Hydrogen, constant flow of 1.0 mL/min
Oven Program	Isothermal at 100-120°C or a slow ramp (e.g., 2°C/min) may be required to optimize separation.
Detector	FID, 250°C
Injection Volume	1 µL

2.2.3. Data Presentation

The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the following formula:

% ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer.

Visualizations

Experimental Workflow for Quantitative GC Analysis

Caption: Workflow for quantitative analysis of 2-decanol by GC.

Logical Relationship in Chiral GC Separation

Caption: Principle of enantiomeric separation by chiral GC.

Application Notes and Protocols for the Use of 2-Decanol as a Chiral Solvent in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pursuit of enantiomerically pure compounds is a cornerstone of modern synthetic chemistry, particularly in the development of pharmaceuticals and fine chemicals. Asymmetric synthesis, the selective production of one enantiomer over its mirror image, is often achieved through the use of chiral catalysts, reagents, or auxiliaries. An alternative, albeit less explored, strategy is the use of a chiral solvent to create a chiral environment that can influence the stereochemical outcome of a reaction.

This document provides detailed application notes and protocols regarding the potential use of 2-decanol as a chiral solvent in asymmetric synthesis. It is important to note that while the concept of using chiral solvents for asymmetric induction is established, specific examples and comprehensive data for 2-decanol are limited in publicly available literature. Therefore, this guide presents a general framework for the application of chiral alcohols as solvents, using 2-decanol as a representative example. The principles and protocols described herein are based on established methodologies for asymmetric synthesis and can be adapted for exploratory research into the use of 2-decanol and other long-chain chiral alcohols as solvents.

Principles of Asymmetric Induction by a Chiral Solvent

Asymmetric induction by a chiral solvent relies on the formation of diastereomeric transition states during a chemical reaction.[1][2] The chiral solvent molecules can interact with the reactants and/or a catalyst, leading to a chiral environment around the reacting species. This interaction can result in a lower activation energy for the formation of one enantiomer over the other, leading to an enantiomeric excess (ee) in the product. The effectiveness of a chiral solvent in inducing asymmetry depends on several factors, including the nature of the solvent-substrate interactions, the reaction temperature, and the specific reaction mechanism.

Potential Applications

The use of a chiral solvent like 2-decanol could be explored in a variety of stereoselective reactions, including:

• Diels-Alder Reactions: The stereochemical outcome of cycloaddition reactions can be sensitive to the reaction medium.

• Nucleophilic Additions to Carbonyls: Creating a chiral environment around a prochiral ketone or aldehyde could favor the formation of one enantiomeric alcohol.

• Asymmetric Protonations: The delivery of a proton to a prochiral enolate could be influenced by a chiral solvent.

• Photochemical Reactions: Chiral solvents can influence the stereochemistry of photochemical isomerizations and cycloadditions.

Data Presentation: A Representative Example

To illustrate the potential of chiral alcohols in asymmetric synthesis, the following table summarizes data for the well-established enantioselective addition of diethylzinc to benzaldehyde. While the provided literature examples primarily utilize chiral ligands in achiral solvents, a hypothetical entry for a reaction in (R)-2-decanol is included to demonstrate how such data would be presented. This hypothetical entry is for illustrative purposes only and is not based on experimental results.

Ligand/Solvent	Role	Substrate	Yield (%)	Enantiomeric Excess (ee, %)	Configuration
Carbohydrate-Based Chiral Diol Ligand	Chiral Ligand	Benzaldehyde	90	56	(R)
Chiral Bis-amide Ligands	Chiral Ligand	Benzaldehyde	up to 82	up to 78	(S)
Atropisomeric 2-aminobenzamides	Chiral Ligand	Benzaldehyde	-	up to 63	-
(Hypothetical) (R)-2-Decanol	Chiral Solvent	Benzaldehyde	N/A	N/A	N/A

Note: The data in the first three rows are from studies using chiral ligands in achiral solvents. The entry for (R)-2-Decanol is hypothetical and intended to show the format for presenting data if 2-decanol were used as the chiral solvent.

Experimental Protocols

The following is a generalized protocol for the enantioselective addition of diethylzinc to benzaldehyde, adapted for the use of a chiral alcohol like (R)-2-decanol as the solvent. This protocol should be considered a starting point for optimization.

Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde in (R)-2-Decanol

Materials:

• (R)-2-Decanol (anhydrous)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Titanium (IV) isopropoxide

• Anhydrous Hexane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Standard oven-dried glassware

• Inert atmosphere setup (e.g., Schlenk line with argon or nitrogen)

Procedure:

• Reaction Setup:

  • To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add (R)-2-decanol (5 mL).

  • Cool the flask to 0 °C in an ice bath.

• Catalyst and Reagent Addition:

  • Add titanium (IV) isopropoxide (1.4 equivalents) to the chilled solvent.

  • Slowly add diethylzinc (3.0 equivalents) to the mixture and stir for 30 minutes at 0 °C.

• Substrate Addition:

  • Add freshly distilled benzaldehyde (1.0 equivalent) dropwise to the reaction mixture.

• Reaction Monitoring:

  • Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification and Analysis:

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford 1-phenyl-1-propanol.

  • Determine the yield and measure the enantiomeric excess by chiral HPLC or GC analysis.

Considerations for Using 2-Decanol:

• Viscosity: 2-Decanol is more viscous than common solvents like toluene or THF. Ensure efficient stirring.

• Boiling Point: The high boiling point of 2-decanol (~211 °C) requires higher temperatures for removal under vacuum.

• Purity: The enantiomeric purity of the 2-decanol used as a solvent will directly impact the potential for asymmetric induction.

Visualizations

Caption: Experimental workflow for asymmetric synthesis in a chiral solvent.

Caption: Logical relationship of asymmetric induction by a chiral solvent.

References

• 1. Asymmetric induction - Wikipedia [en.wikipedia.org]
• 2. Assymetric Induction [www2.chemistry.msu.edu]

Application Notes and Protocols: 2-Decanol in Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 2-decanol derivatives in the stereoselective synthesis of insect pheromones. The focus is on the enzymatic resolution of a racemic 2-decanol analog to produce a chiral pheromone component, a critical aspect in the development of species-specific and environmentally benign pest management strategies.

Introduction

Chirality plays a pivotal role in the biological activity of many insect pheromones. Often, only one enantiomer is biologically active, while the other may be inactive or even inhibitory. Consequently, the enantioselective synthesis of pheromones is a key focus in chemical ecology and the development of effective pest control agents. 2-Decanol, with its chiral center at the C-2 position, represents a valuable chiral synthon. Its derivatives can be employed to construct more complex chiral pheromone molecules. This note details the application of an enzymatic resolution strategy to synthesize the (2R,8R)-8-methyldecan-2-yl propionate, a sex pheromone component for rootworms of the genus Diabrotica.

Application: Synthesis of (2R,8R)-8-Methyldecan-2-yl Propionate

The propionate of 8-methyl-2-decanol is a known sex attractant for several species of Diabrotica, a genus of beetles commonly known as cucumber beetles or rootworms, which are significant agricultural pests. The specific stereoisomer, (2R,8R)-8-methyldecan-2-yl propionate, has been identified as a key component of the pheromone blend.

The synthetic strategy involves the preparation of racemic (2RS,8R)-8-methyldecan-2-ol, followed by a lipase-catalyzed kinetic resolution to separate the enantiomers. This chemoenzymatic approach allows for the isolation of the desired (2R)-enantiomer with high optical purity.

Signaling Pathway and Biological Response

The synthesized pheromone, when released, is detected by the antennae of the male Diabrotica beetle. This chemical signal triggers a specific behavioral cascade, initiating a flight response upwind along the pheromone plume to locate the female for mating. Understanding this pathway is crucial for developing effective mating disruption or mass trapping strategies.

Caption: Pheromone signaling pathway in Diabrotica species.

Experimental Protocols

The following protocols provide a detailed methodology for the key steps in the synthesis of (2R,8R)-8-methyldecan-2-yl propionate, focusing on the enzymatic resolution of a racemic precursor.

Protocol 1: Synthesis of Racemic (2RS,8R)-8-Methyldecan-2-ol

While the primary source focuses on the resolution step, a general method for the synthesis of the racemic precursor, 8-methyl-2-decanol, involves a Grignard reaction. This protocol is a representative example.

Materials:

• (R)-6-Methyl-2-heptanone

• Methylmagnesium bromide (3M in diethyl ether)

• Anhydrous diethyl ether

• Saturated ammonium chloride solution

• Magnesium sulfate

• Standard laboratory glassware for Grignard reaction

Procedure:

• Set up a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen inlet.

• Add (R)-6-methyl-2-heptanone to the flask, dissolved in anhydrous diethyl ether.

• Cool the flask to 0 °C using an ice bath.

• Slowly add methylmagnesium bromide solution from the dropping funnel to the stirred solution of the ketone.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Cool the reaction mixture again to 0 °C and quench by the slow addition of saturated ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude (2RS,8R)-8-methyldecan-2-ol.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Enzymatic Resolution of (2RS,8R)-8-Methyldecan-2-ol

This protocol details the lipase-catalyzed acylation for the kinetic resolution of the racemic alcohol.[1]

Materials:

• (2RS,8R)-8-Methyldecan-2-ol

• Pseudomonas fluorescens lipase (PFL)

• Propionic anhydride or an appropriate acyl donor

• Anhydrous organic solvent (e.g., hexane, diisopropyl ether)

• Standard laboratory glassware

Procedure:

• Dissolve the racemic (2RS,8R)-8-methyldecan-2-ol in the anhydrous organic solvent in a flask.

• Add the lipase from Pseudomonas fluorescens to the solution.

• Add propionic anhydride (or another acyl donor) to the mixture.

• Stir the suspension at a controlled temperature (e.g., room temperature or slightly elevated) and monitor the reaction progress by gas chromatography (GC) using a chiral column.

• The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

• Once the desired conversion is reached, filter off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-alcohol and the produced (R)-propionate ester by silica gel column chromatography.

• The (2R,8R)-8-methyldecan-2-yl propionate is isolated as one of the products. The unreacted (2S,8R)-8-methyldecan-2-ol can be recovered.

Experimental Workflow

The overall workflow for the synthesis and resolution is depicted below.

Caption: Workflow for the synthesis of (2R,8R)-8-methyldecan-2-yl propionate.

Data Presentation

The success of the enzymatic resolution is quantified by the enantiomeric excess (e.e.) of the products and the yield. The following table summarizes representative data for this type of resolution.

Compound	Stereochemistry	Yield (%)	Enantiomeric Excess (e.e.) (%)
8-Methyldecan-2-yl Propionate	(R)	~45-50	>98
8-Methyldecan-2-ol	(S)	~45-50	>98

Note: Yields are theoretical maximums for a kinetic resolution stopped at 50% conversion. Actual yields may vary based on reaction conditions and purification efficiency.

Conclusion

The use of 2-decanol derivatives, specifically through chemoenzymatic methods, provides an effective pathway for the synthesis of chiral insect pheromones. The enzymatic resolution of racemic 8-methyl-2-decanol demonstrates a practical and highly stereoselective approach to obtaining the biologically active (2R,8R)-enantiomer of the Diabrotica sex pheromone component. This methodology is valuable for the production of highly pure pheromones required for research and for the development of sustainable agricultural pest management solutions.

References

• 1. Synthesis of chiral alcohol and ester pheromones through enzyme-catalysed hydrolysis using Pseudomonas fluorescens lipase: preparation of (2R,6S,10S)-6,10–14-Trimethylpentadecan-2-ol and the propionate of (2R,8R)-8-methyldecan-2-ol - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Oxidation of 2-decanol to 2-decanone experimental protocol

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of chemical intermediates and final products in the pharmaceutical, fragrance, and materials industries. 2-Decanone, a key intermediate, is valued for its applications as a solvent, in perfumery, and as a precursor for more complex molecules. This application note provides a detailed experimental protocol for the efficient oxidation of 2-decanol to 2-decanone utilizing the Swern oxidation, a reliable and mild method known for its compatibility with various functional groups. Additionally, alternative protocols using Pyridinium Chlorochromate (PCC) and hypochlorite are presented for comparison.

Reaction Scheme

Data Presentation

A summary of the physical and spectroscopic properties of the starting material and the product is provided below for easy reference and characterization.

Property	2-decanol	2-decanone
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₀O
Molecular Weight	158.28 g/mol	156.27 g/mol
Appearance	Clear, colorless liquid	Colorless liquid
Boiling Point	~211 °C	210 °C
Melting Point	~6 °C	3.5 - 14 °C
Density	~0.827 g/mL at 25 °C	0.82 g/cm³ at 20 °C
¹H NMR (CDCl₃)	δ 3.78 (m, 1H), 1.45-1.20 (m, 14H), 1.19 (d, 3H), 0.88 (t, 3H)	δ 2.41 (t, 2H), 2.13 (s, 3H), 1.55 (m, 2H), 1.26 (m, 10H), 0.88 (t, 3H)
¹³C NMR (CDCl₃)	δ 68.2, 39.5, 31.9, 29.6, 29.3, 25.9, 23.5, 22.7, 14.1	δ 209.2, 43.8, 31.8, 29.7, 29.4, 29.2, 23.9, 22.6, 14.1
IR (neat)	~3350 cm⁻¹ (O-H stretch), ~2925 cm⁻¹ (C-H stretch)	~2925 cm⁻¹ (C-H stretch), ~1715 cm⁻¹ (C=O stretch)

Experimental Protocols

Three common methods for the oxidation of 2-decanol are detailed below. The Swern oxidation is presented as the primary protocol due to its mild conditions and high selectivity.

Protocol 1: Swern Oxidation

The Swern oxidation employs dimethyl sulfoxide (DMSO) activated by oxalyl chloride at low temperatures to oxidize the alcohol.[1][2][3] This method is known for its high yields and compatibility with sensitive functional groups.

• 2-decanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Dichloromethane (CH₂Cl₂), anhydrous

• Water, deionized

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

• Round-bottom flask

• Stirring bar

• Dropping funnel or syringe

• Low-temperature bath (e.g., dry ice/acetone, -78 °C)

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Preparation of the Activated DMSO: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve oxalyl chloride (1.5 - 2.0 equivalents) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath. To this, add a solution of DMSO (2.5 - 3.0 equivalents) in anhydrous DCM dropwise via the dropping funnel, ensuring the internal temperature remains below -60 °C. Stir the resulting mixture for 15-20 minutes.

• Addition of 2-decanol: Dissolve 2-decanol (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the activated DMSO mixture at -78 °C. Stir the reaction mixture for 30-45 minutes at this temperature.

• Addition of Base: Add triethylamine (5.0 equivalents) dropwise to the reaction mixture, again maintaining the temperature at -78 °C.[4] A thick white precipitate will form. After the addition is complete, stir the mixture at -78 °C for an additional 15 minutes, then allow it to warm to room temperature over about 30-60 minutes.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with a dilute HCl solution (e.g., 1M HCl), saturated aqueous sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude 2-decanone can be purified by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure product. The malodorous byproduct, dimethyl sulfide, can be neutralized by rinsing glassware with a bleach solution.[2]

Protocol 2: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder chromium-based oxidizing agent that can convert secondary alcohols to ketones efficiently.

• Suspend pyridinium chlorochromate (PCC) (1.5 equivalents) and a small amount of celite or silica gel in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Dissolve 2-decanol (1.0 equivalent) in anhydrous DCM and add it to the PCC suspension in one portion.

• Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite or silica gel to remove the chromium salts.

• Wash the filter cake thoroughly with diethyl ether.

• Combine the organic filtrates and concentrate under reduced pressure.

• The crude product can be further purified by flash column chromatography.

Protocol 3: Hypochlorite Oxidation

This method utilizes readily available and inexpensive sodium hypochlorite (bleach) as the oxidant.

• In a flask, dissolve 2-decanol (1.0 equivalent) in acetic acid.

• Cool the mixture in an ice bath and add a solution of sodium hypochlorite (5% aqueous solution, ~1.2 equivalents) dropwise with vigorous stirring.

• After the addition is complete, continue stirring at room temperature for 1-2 hours, monitoring by TLC.

• Extract the reaction mixture with an organic solvent such as dichloromethane or diethyl ether.

• Wash the organic layer with a saturated sodium bicarbonate solution until the aqueous layer is basic, then with water, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude 2-decanone, which can be purified by distillation or column chromatography.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the Swern oxidation protocol.

Caption: Experimental workflow for the Swern oxidation of 2-decanol.

Caption: Logical relationship of steps in the synthesis of 2-decanone.

References

• 1. m.youtube.com [m.youtube.com]
• 2. PCC/PDC Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]

Application Notes and Protocols: The Role of 2-Decanol in Surfactant Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Decanol, a ten-carbon secondary alcohol, serves as a versatile hydrophobic starting material for the synthesis of a variety of surfactants. Its branched structure, with the hydroxyl group at the second position, imparts unique physicochemical properties to the resulting surfactant molecules. These properties, including excellent wetting, good detergency, and often lower foaming compared to their linear counterparts, make 2-decanol-derived surfactants valuable in a range of applications, from industrial and institutional cleaners to specialized formulations in agriculture and emulsion polymerization.

This document provides detailed application notes and experimental protocols for the synthesis of nonionic and anionic surfactants derived from 2-decanol. It also includes representative quantitative data on their properties to guide researchers in selecting and synthesizing surfactants with desired performance characteristics.

Nonionic Surfactants: 2-Decanol Ethoxylates

2-Decanol ethoxylates are a prominent class of nonionic surfactants synthesized by the addition of ethylene oxide to 2-decanol. The length of the polyethylene oxide (PEO) chain can be tailored to achieve a desired hydrophilic-lipophilic balance (HLB), which in turn governs the surfactant's functionality.

Applications

Surfactants based on secondary alcohols like 2-decanol are valued for their excellent wetting and detergency. Their applications are diverse and include:

• High-Performance Cleaners: Due to their ability to reduce surface tension effectively, they are used in industrial and household cleaning formulations for hard surfaces.

• Agrochemical Formulations: They act as effective emulsifiers and wetting agents for pesticides and herbicides, ensuring even spreading and penetration.

• Textile Processing: Used as scouring and wetting agents in the textile industry.

• Paints and Coatings: They function as dispersing and emulsifying agents.

• Emulsion Polymerization: Utilized as stabilizers in the synthesis of latexes.

Quantitative Data

The properties of 2-decanol ethoxylates are highly dependent on the number of ethylene oxide (EO) units. The following table provides a summary of expected quantitative data for a series of 2-decanol ethoxylates.

Surfactant Name	Average EO Units	Calculated HLB	Critical Micelle Concentration (CMC) (mol/L)	Surface Tension at CMC (mN/m)
2-Decanol + 3EO	3	9.0	~1 x 10⁻⁴	~30
2-Decanol + 5EO	5	11.5	~3 x 10⁻⁴	~32
2-Decanol + 7EO	7	13.0	~6 x 10⁻⁴	~35
2-Decanol + 9EO	9	14.0	~1 x 10⁻³	~38

Note: The CMC and surface tension values are estimates based on data for similar secondary alcohol ethoxylates and may vary depending on the specific ethoxylation distribution and purity.

Experimental Protocol: Synthesis of 2-Decanol Ethoxylates

This protocol describes the base-catalyzed ethoxylation of 2-decanol.

Materials:

• 2-Decanol (C₁₀H₂₂O)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) pellets

• Ethylene oxide (EO)

• Nitrogen gas (high purity)

• Glacial acetic acid or phosphoric acid (for neutralization)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

• Autoclave reactor equipped with a stirrer, temperature and pressure controls, and an ethylene oxide inlet.

Procedure:

• Catalyst Preparation:

  • Charge the autoclave with 2-decanol.

  • Add a catalytic amount of KOH or NaOH (typically 0.1-0.5% by weight of the final product).

  • Heat the mixture to 110-120°C under a slow stream of nitrogen for 1-2 hours to remove any water.

• Ethoxylation Reaction:

  • Purge the reactor with nitrogen to remove all air.

  • Increase the temperature to the reaction temperature, typically between 140-180°C.

  • Introduce ethylene oxide into the reactor at a controlled rate, maintaining the pressure between 1-5 bar. The reaction is highly exothermic and requires careful temperature control.

  • The amount of ethylene oxide added will determine the average number of EO units in the final product.

  • After the addition of the desired amount of ethylene oxide is complete, continue stirring at the reaction temperature for 1-2 hours to ensure complete reaction.

• Neutralization and Purification:

  • Cool the reactor to below 100°C.

  • Neutralize the catalyst by adding a stoichiometric amount of glacial acetic acid or phosphoric acid.

  • The resulting salt can be removed by filtration.

  • The final product can be further purified by vacuum stripping to remove any unreacted alcohol and low molecular weight ethoxylates.

Safety Precautions: Ethylene oxide is a highly flammable, toxic, and carcinogenic gas. This reaction must be carried out in a well-ventilated area with appropriate safety equipment and a properly functioning autoclave.

Experimental workflow for the synthesis of 2-decanol ethoxylates.

Anionic Surfactants: 2-Decyl Sulfates and Ethoxysulfates

Anionic surfactants can be synthesized from 2-decanol either directly by sulfation of the alcohol or by sulfation of the 2-decanol ethoxylates. These surfactants possess excellent detergency and foaming properties.

Applications

• Detergents: A key component in laundry and dishwashing detergents.

• Personal Care Products: Used in shampoos and body washes for their cleansing and foaming characteristics.

• Industrial Processes: Employed as emulsifiers, dispersants, and wetting agents in various industrial applications.

Quantitative Data

The properties of anionic surfactants derived from 2-decanol are presented below.

Surfactant Name	Description	CMC (mol/L)	Surface Tension at CMC (mN/m)
Sodium 2-Decyl Sulfate	Anionic surfactant from direct sulfation	~3 x 10⁻³	~27
Sodium 2-Decyl Ether Sulfate (3EO)	Anionic surfactant from sulfated 2-decanol + 3EO	~1 x 10⁻³	~30

Note: These values are based on data for analogous secondary alcohol sulfates and ethoxysulfates.

Experimental Protocol: Synthesis of Sodium 2-Decyl Sulfate

This protocol describes the sulfation of 2-decanol using chlorosulfonic acid followed by neutralization.

Materials:

• 2-Decanol

• Chlorosulfonic acid (ClSO₃H)

• Dichloromethane (CH₂Cl₂) or other suitable inert solvent

• Sodium hydroxide (NaOH) solution

• Ice bath

• Magnetic stirrer and standard laboratory glassware

Procedure:

• Sulfation:

  • In a three-necked flask equipped with a dropping funnel, thermometer, and a nitrogen inlet, dissolve 2-decanol in an equal volume of dichloromethane.

  • Cool the solution in an ice bath to 0-5°C with constant stirring.

  • Slowly add a stoichiometric amount of chlorosulfonic acid dropwise from the dropping funnel, ensuring the temperature does not exceed 10°C. Hydrogen chloride gas will be evolved and should be vented to a scrubber.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Neutralization:

  • Cool the reaction mixture again in an ice bath.

  • Slowly add a pre-cooled solution of sodium hydroxide (e.g., 20% aqueous solution) dropwise to neutralize the sulfuric acid ester. Monitor the pH and adjust to pH 7-8.

  • The product, sodium 2-decyl sulfate, will be in the aqueous layer.

• Purification:

  • Separate the aqueous layer using a separatory funnel.

  • The solvent can be removed from the organic layer by rotary evaporation.

  • The aqueous solution of the surfactant can be used as is or the product can be isolated by evaporation of the water.

Safety Precautions: Chlorosulfonic acid is extremely corrosive and reacts violently with water. The reaction should be carried out in a fume hood with appropriate personal protective equipment.

Synthetic pathways for 2-decanol-based anionic surfactants.

Conclusion

2-Decanol is a valuable and versatile platform for the synthesis of a range of nonionic and anionic surfactants. The branched nature of its hydrocarbon tail provides unique performance attributes, making these surfactants suitable for a wide array of applications where properties like efficient wetting and good detergency are paramount. The protocols and data provided herein serve as a foundational guide for researchers and professionals in the development of novel surfactant-based formulations. Further exploration into the synthesis of cationic and amphoteric surfactants from 2-decanol could unlock even more specialized applications.

Application Notes and Protocols for Esterification Reactions Involving 2-Decanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the primary methods for the esterification of 2-decanol, a secondary alcohol of interest in various industrial applications, including the formulation of pharmaceuticals and cosmetics. The protocols detailed below cover acid-catalyzed (Fischer-Speier), base-catalyzed (transesterification), and enzyme-catalyzed methodologies, offering versatility in synthesis.

Introduction

2-Decanol is a ten-carbon secondary alcohol that can be esterified with a variety of carboxylic acids or their derivatives to produce esters with diverse physicochemical properties. These esters find applications as emollients, solvents, and plasticizers. In the context of drug development, 2-decyl esters can be used as inactive ingredients (excipients) in topical and transdermal formulations, influencing the solubility and skin penetration of active pharmaceutical ingredients (APIs). The choice of esterification method depends on the desired ester, scale of reaction, and sensitivity of the reactants to acidic or basic conditions.

Data Presentation: Quantitative Summary of 2-Decanol Esterification

The following table summarizes quantitative data from various esterification reactions involving 2-decanol and other long-chain alcohols, providing a comparative reference for expected yields and reaction conditions.

Product Ester	Carboxylic Acid/Acyl Donor	Method	Catalyst	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Decyl Oleate	Oleic Acid	Enzymatic	Novozym 435	45	1	96.53	[1]
Cetyl Palmitate	Palmitic Acid	Acid-Catalyzed	SO3H-Carbon	90	6	97	[2]
2-Octyldodecyl Palmitate	Palmitic Acid	Fischer-Speier	p-TsOH	140	6	>95	[3]
2-Octyldodecyl Oleate	Oleic Acid	Enzymatic	Novozym 435	60	24	~98	[3]
2-Octyldodecyl Acetate	Ethyl Acetate	Transesterification	Sodium Methoxide	80	4	>95	[3]
4-Hydroxybenzyl Hexanoate	Hexanoic Acid	Enzymatic	Candida antarctica Lipase B	37	48	~80
2-Hydroxybenzyl Hexanoate	Hexanoic Acid	Enzymatic	Candida antarctica Lipase B	37	48	~50

Experimental Protocols

Method 1: Fischer-Speier Esterification of 2-Decanol

This classic method utilizes an acid catalyst to react 2-decanol with a carboxylic acid. The removal of water, a byproduct, drives the reaction toward the ester product.

Materials:

• 2-Decanol

• Carboxylic acid (e.g., Acetic acid, Oleic acid)

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable solvent to form an azeotrope with water)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2-decanol (1.0 eq), the desired carboxylic acid (1.1 eq), and a catalytic amount of p-TsOH (0.02 eq).

• Add toluene to the flask (approximately 2 mL per gram of alcohol).

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the mixture to reflux with vigorous stirring. The water-toluene azeotrope will collect in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is typically complete when water no longer accumulates (usually 4-8 hours).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude ester can be purified by vacuum distillation.

Caption: Workflow for Fischer-Speier Esterification.

Method 2: Transesterification for the Synthesis of 2-Decyl Esters

This protocol is suitable for converting a simple ester (e.g., a methyl or ethyl ester) into the corresponding 2-decyl ester using a basic catalyst.

Materials:

• 2-Decanol

• Simple ester (e.g., ethyl acetate)

• Sodium methoxide (CH₃ONa) solution in methanol or solid sodium methoxide

• Anhydrous solvent (e.g., toluene, if necessary)

• Dilute hydrochloric acid (HCl) or ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Ensure all glassware is dry. Add 2-decanol (1.0 eq) and the simple ester (1.5-3.0 eq) to a round-bottom flask. The excess simple ester helps to drive the equilibrium.

• Add a catalytic amount of sodium methoxide (0.05 eq).

• Heat the reaction mixture to reflux with stirring for 2-6 hours. Monitor the reaction progress by TLC or GC.

• Cool the reaction to room temperature and carefully quench by adding a dilute aqueous solution of HCl or NH₄Cl until the mixture is neutral.

• Dilute with an organic solvent and transfer to a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the product by vacuum distillation to remove the excess simple ester and other volatile impurities.

Caption: Workflow for Transesterification.

Method 3: Enzymatic Esterification of 2-Decanol

This protocol utilizes an immobilized lipase for the synthesis of 2-decyl esters under mild conditions, which is particularly useful for sensitive substrates. This method can also be used for the kinetic resolution of racemic 2-decanol.

Materials:

• 2-Decanol

• Carboxylic acid (e.g., Oleic acid)

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Molecular sieves (optional, for water removal)

• Organic solvent for filtration (e.g., hexane)

Equipment:

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Vacuum filtration apparatus

Procedure:

• To a reaction vessel, add 2-decanol (1.0 eq) and the carboxylic acid (1.0-1.5 eq).

• Add the immobilized lipase (typically 2.5-10% by weight of the total substrates).

• If desired, add activated molecular sieves to remove the water formed during the reaction.

• Seal the vessel and place it in a shaking incubator or on a heated magnetic stirrer at the desired temperature (e.g., 45-60°C).

• Allow the reaction to proceed for 1-48 hours. The progress can be monitored by analyzing small aliquots via GC or by titration of the remaining free fatty acid.

• Once the desired conversion is reached, add an organic solvent to reduce the viscosity.

• Separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed with a solvent, dried, and potentially reused.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude ester, which can be further purified if necessary.

Caption: Workflow for Enzymatic Esterification.

Applications in Drug Development

Esters of long-chain alcohols like 2-decanol are valuable in pharmaceutical formulations, primarily as excipients. Their properties can be tailored by selecting the appropriate carboxylic acid for esterification.

• Emollients and Moisturizers: 2-Decyl esters are used in topical creams and ointments to impart a soft and smooth feel to the skin. They help to maintain the skin's moisture barrier.

• Solvents: These esters can act as solvents for poorly water-soluble drugs, enhancing their incorporation into topical and transdermal delivery systems.

• Penetration Enhancers: The lipophilic nature of 2-decyl esters can facilitate the penetration of APIs through the stratum corneum, the outermost layer of the skin.

• Viscosity Modifiers: The choice of the ester can influence the viscosity and spreadability of a formulation, which is crucial for patient compliance and the cosmetic appeal of the product.

The enzymatic kinetic resolution of racemic 2-decanol is of particular importance in drug development. This technique allows for the separation of the (R)- and (S)-enantiomers of 2-decanol, which can then be used to synthesize enantiomerically pure esters. This is critical as the different enantiomers of a chiral drug can have different pharmacological activities and toxicities. Lipases are often used for this purpose due to their stereoselectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Decanol as a Precursor for Flavor and Fragrance Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Decanol, a secondary fatty alcohol, serves as a versatile and valuable precursor in the synthesis of a variety of flavor and fragrance compounds. Its chemical structure allows for targeted modifications, primarily through oxidation to ketones and esterification to esters, yielding a spectrum of aromatic profiles ranging from fruity and floral to cheesy and fatty. These derivatives are of significant interest to the food, beverage, cosmetic, and pharmaceutical industries. This document provides detailed application notes and experimental protocols for the synthesis and analysis of key flavor and fragrance compounds derived from 2-decanol.

Key Derivatives of 2-Decanol and Their Sensory Profiles

Compound	Derivative Type	CAS Number	Molecular Formula	Sensory Profile	Natural Occurrence
2-Decanone	Ketone	693-54-9	C10H20O	Floral, fatty, peachy, with fermented and cheesy notes.[1][2]	Found in dairy products, fruits (banana, berries), vegetables (mushroom), and essential oils.[1]
2-Decyl Acetate	Ester	N/A	C12H24O2	Fruity, pear, floral, orange-rose flavor.[3]	Can be synthesized for use in artificial flavorings.
Other 2-Decyl Esters	Ester	Varies	Varies	Generally fruity and sweet-smelling. The specific aroma depends on the carboxylic acid used.	Synthetically produced for various applications.

Synthetic Pathways from 2-Decanol

Two primary synthetic routes are employed to convert 2-decanol into valuable flavor and fragrance compounds: oxidation to 2-decanone and esterification to 2-decyl esters.

Oxidation of 2-Decanol to 2-Decanone

2-Decanone is a significant flavor compound with a characteristic floral and cheesy aroma. It can be synthesized from 2-decanol through oxidation.

This method provides a route to synthesize 2-decanone from 2-decanol.

Materials:

• 2-Decanol (C10H22O)

• Permanganic acid (HMnO4)

• Copper sulfate (CuSO4)

• Dichloromethane (DCM)

• Silica gel

• Ethyl acetate (EtOAc)

• Petroleum ether

Equipment:

• Round-bottom flask

• Stirrer

• Heating mantle

• Filtration apparatus

• Rotary evaporator

• Column chromatography setup

Procedure:

• To a stirred solution of 2-decanol in dichloromethane (DCM), add permanganic acid and copper sulfate.

• The reaction mixture can be warmed to a moderate temperature (e.g., 60°C) and stirred for a specified time.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, filter the reaction mixture through a small pad of silica gel and wash with ethyl acetate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude 2-decanone by silica gel column chromatography using a petroleum ether/EtOAc solvent system as the eluent.

Enzymatic oxidation offers a greener alternative to chemical methods, often with high selectivity. Non-enantioselective ADHs are preferred when the ketone is the desired product from a racemic alcohol.

Materials:

• rac-2-Decanol

• Alcohol Dehydrogenase (ADH) (e.g., from E. coli)

• NADP+ or NAD+ as a cofactor

• Potassium phosphate buffer (KPi), 50 mM, pH 7

• Ethyl acetate containing an internal standard (e.g., 1-decanol, 5 mM)

Equipment:

• Temperature-controlled shaker

• Centrifuge

• GC-FID for analysis

Procedure:

• Prepare a reaction mixture in a suitable vessel containing 50 mM potassium phosphate buffer (pH 7), the ADH enzyme (as cell-free extract or lyophilized cells), and the cofactor (NADP+ or NAD+).

• Dissolve the substrate, rac-2-decanol, in a minimal amount of a compatible solvent like acetone and add it to the reaction mixture. To avoid substrate inhibition, a fed-batch approach where the alcohol is added periodically can be employed.

• Incubate the reaction mixture in an orbital shaker at a controlled temperature (e.g., 30°C) with agitation.

• Monitor the reaction progress by taking aliquots at different time points.

• Stop the reaction by adding an equal volume of ethyl acetate containing an internal standard.

• Separate the organic layer for analysis by GC-FID to determine the concentration of 2-decanone.

Caption: Synthetic pathways for the oxidation of 2-decanol to 2-decanone.

Esterification of 2-Decanol to 2-Decyl Esters

Esters are a large class of aromatic compounds known for their characteristic fruity and sweet smells. The reaction of 2-decanol with various carboxylic acids or their derivatives produces a range of 2-decyl esters with diverse flavor profiles.

Fischer esterification is a classic method involving the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst.

Materials:

• 2-Decanol (1.0 eq)

• Carboxylic acid (e.g., acetic acid, 1.1 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.02 eq) as a catalyst

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation setup

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, combine 2-decanol, the desired carboxylic acid, a catalytic amount of p-TsOH, and toluene.

• Heat the mixture to reflux with vigorous stirring. Water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction by observing the amount of water collected or by GC analysis.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure.

• Purify the crude 2-decyl ester by vacuum distillation.

Enzymatic synthesis of esters is a green chemistry approach that often proceeds under mild conditions with high specificity.

Materials:

• 2-Decanol (1.0 eq)

• Carboxylic acid or a simple ester (e.g., vinyl acetate) (1.0-1.5 eq)

• Immobilized lipase (e.g., Novozym 435, 5-10% by weight of substrates)

• Organic solvent (e.g., n-hexane) or solvent-free conditions

• Molecular sieves (optional, to remove water)

Equipment:

• Reaction vessel (e.g., sealed vial or small reactor)

• Shaking incubator or heated magnetic stirrer

• Filtration setup

• GC for analysis

Procedure:

• To a reaction vessel, add 2-decanol, the carboxylic acid (or its ester), and the immobilized lipase. If desired, add activated molecular sieves.

• If using a solvent, add it to the reaction mixture.

• Seal the vessel and incubate at a controlled temperature (e.g., 30-60°C) with shaking or stirring for 24-48 hours.

• Monitor the reaction progress by analyzing small aliquots via GC.

• Upon completion, separate the immobilized enzyme by filtration. The enzyme can often be washed, dried, and reused.

• The filtrate contains the 2-decyl ester product, which can be further purified if necessary.

Caption: Synthetic pathways for the esterification of 2-decanol.

Analytical Methods for Flavor and Fragrance Compounds

The identification and quantification of volatile flavor compounds derived from 2-decanol are crucial for quality control and sensory analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for this purpose.

Protocol 5: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis

HS-SPME is a solvent-free extraction technique that is ideal for concentrating volatile and semi-volatile compounds from a sample matrix before GC-MS analysis.

Materials:

• Sample containing the flavor compounds (e.g., reaction mixture, food product)

• Headspace vials with septa

• SPME fiber (e.g., polydimethylsiloxane/divinylbenzene - PDMS/DVB)

• Internal standard solution

Equipment:

• GC-MS system equipped with a suitable capillary column (e.g., DB-5)

• SPME fiber holder

• Heating block or water bath

• Autosampler (optional)

Procedure:

• Place a known amount of the sample into a headspace vial. If necessary, add an internal standard.

• Seal the vial and place it in a heating block or water bath at a controlled temperature to allow the volatile compounds to equilibrate in the headspace.

• Expose the SPME fiber to the headspace of the sample for a defined period to allow for the adsorption of the analytes.

• Retract the fiber and introduce it into the hot injector of the GC-MS, where the analytes are thermally desorbed onto the column.

• Run the GC-MS analysis using an appropriate temperature program to separate the compounds.

• The mass spectrometer will fragment the eluted compounds, and the resulting mass spectra can be used for identification by comparison with spectral libraries (e.g., NIST).

• Quantification can be performed using the peak areas relative to the internal standard.

Caption: General workflow for the analysis of flavor and fragrance compounds.

Conclusion

2-Decanol is a key building block for synthesizing commercially important flavor and fragrance compounds. The protocols outlined in this document provide robust methodologies for the chemical and biocatalytic conversion of 2-decanol into 2-decanone and various 2-decyl esters. The choice of synthetic method will depend on factors such as desired yield, purity, and sustainability considerations. Accurate analysis using techniques like GC-MS is essential for the characterization and quality control of these aromatic compounds. These application notes serve as a valuable resource for researchers and professionals in the field of flavor and fragrance chemistry.

References

• 1. 2-Decanone - Wikipedia [en.wikipedia.org]
• 2. 2-decanone, 693-54-9 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2-Decanol in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Decanol is a secondary alcohol that finds application in various industries, including as a fragrance ingredient, a solvent, and a potential biomarker in microbial fermentations.[1] Accurate quantification of 2-decanol in complex matrices such as fermentation broths, alcoholic beverages, and biological samples is crucial for quality control, process optimization, and research. This document provides detailed application notes and experimental protocols for the quantitative analysis of 2-decanol using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Analytical Techniques Overview

The two primary analytical techniques detailed in this document for the quantification of 2-decanol are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) following derivatization.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 2-decanol. To improve its volatility and chromatographic performance, 2-decanol is often derivatized to a less polar trimethylsilyl (TMS) ether.

• High-Performance Liquid Chromatography (HPLC-UV): For less volatile matrices or when GC is not available, HPLC provides a robust alternative. Since 2-decanol lacks a strong chromophore for UV detection, a derivatization step is necessary to attach a UV-absorbing molecule to the 2-decanol structure.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the described analytical methods. Please note that these values are indicative and should be determined for each specific instrument and application. Data for similar long-chain alcohols are included to provide a reliable framework.[2][3]

Parameter	GC-MS (with Silylation Derivatization)	HPLC-UV (with PITC Derivatization)
Linearity (r²)	> 0.99	≥ 0.995
Limit of Detection (LOD)	0.1 - 1.5 µg/L	~0.1 µg/mL (estimated for similar derivatized alcohols)
Limit of Quantification (LOQ)	0.3 - 5.0 µg/L	~0.3 µg/mL (estimated for similar derivatized alcohols)
Precision (%RSD)	< 15%	< 5%
Accuracy (Recovery %)	85 - 115%	95 - 105% (estimated)

Experimental Protocols

Method 1: Quantification of 2-Decanol by GC-MS with Silylation

This protocol describes the quantification of 2-decanol in a complex liquid matrix, such as a fermentation broth, using GC-MS following derivatization with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 1 mL of the liquid sample, add 1 mL of a suitable organic solvent (e.g., hexane or ethyl acetate).

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Carefully transfer the upper organic layer to a clean vial.

• Repeat the extraction twice more with fresh solvent.

• Combine the organic extracts and evaporate to a volume of approximately 200 µL under a gentle stream of nitrogen.

2. Derivatization (Silylation)

• To the concentrated extract, add 50 µL of BSTFA and 10 µL of pyridine (as a catalyst).

• Cap the vial tightly and heat at 70°C for 60 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless injector, operated in splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

• Data Analysis: Identify the TMS-derivatized 2-decanol peak based on its retention time and mass spectrum. Quantification is performed in Selected Ion Monitoring (SIM) mode using characteristic ions (e.g., m/z 117, 159, 215) for the TMS derivative of 2-decanol.

Method 2: Quantification of 2-Decanol by HPLC-UV with PITC Derivatization

This protocol is suitable for the quantification of 2-decanol in samples where GC-MS is not preferred. It involves derivatization with phenyl isothiocyanate (PITC) to allow for UV detection.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load 10 mL of the aqueous sample onto the cartridge.

• Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elute the 2-decanol with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Derivatization with PITC

• Reconstitute the dried extract in 100 µL of a 1:1 (v/v) solution of pyridine and acetonitrile.

• Add 10 µL of PITC.

• Heat the mixture at 60°C for 30 minutes.

• Evaporate the solvent to dryness under nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase for HPLC analysis.

3. HPLC-UV Analysis

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: Isocratic elution with 80% acetonitrile in water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV detector set at 254 nm.

• Injection Volume: 20 µL.

• Data Analysis: Quantify the 2-decanol-PITC derivative by comparing its peak area to a calibration curve prepared from derivatized 2-decanol standards.

Visualizations

Caption: Experimental workflow for GC-MS quantification of 2-decanol.

Caption: Experimental workflow for HPLC-UV quantification of 2-decanol.

References

• 1. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Decanol by Distillation

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of crude 2-decanol by distillation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-decanol and how do they affect purification?

A1: The impurities in crude 2-decanol largely depend on its synthesis route. Common methods include the reduction of 2-decanone or the reaction of a Grignard reagent with an aldehyde. Potential impurities include:

• Unreacted Starting Materials: Such as 1-decanol, decanal, or 2-decanone.

• Side-Reaction Byproducts: These can include 1-decene, 2-decene, and decanoic acid.[1][2]

• Solvents: High-boiling point solvents used during the synthesis.

The proximity of the boiling points of these impurities to that of 2-decanol can make separation by simple distillation challenging, often necessitating fractional distillation.

Q2: When should I use simple distillation versus fractional distillation?

A2: Simple distillation is effective for separating liquids with significantly different boiling points (a difference of at least 70 °C). For purifying 2-decanol from high-boiling point non-volatile impurities or from solvents with a much lower boiling point, simple distillation may be adequate. However, if the crude mixture contains impurities with boiling points close to that of 2-decanol (less than a 70 °C difference), fractional distillation is required for effective separation.

Q3: Why is my purified 2-decanol discolored (yellowish)?

A3: A yellowish tint in the distilled 2-decanol can indicate thermal decomposition. This can occur if the distillation is carried out at too high a temperature. The presence of acidic or basic impurities can also catalyze decomposition at elevated temperatures. To mitigate this, it is recommended to use vacuum distillation to lower the boiling point of 2-decanol.

Q4: Can 2-decanol form an azeotrope?

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Product is not distilling at the expected temperature/pressure.	1. Inaccurate pressure reading due to a faulty gauge. 2. Leaks in the vacuum system. 3. Incorrect placement of the thermometer.	1. Calibrate or replace the vacuum gauge. 2. Check all joints and connections for leaks. Ensure proper greasing of ground glass joints. 3. The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.
Bumping or unstable boiling.	1. Lack of boiling chips or magnetic stir bar. 2. Heating the distillation flask too rapidly. 3. Inefficient stirring.	1. Add a fresh boiling chip or a magnetic stir bar to the distillation flask. Boiling chips are not effective under vacuum; use a stir bar. 2. Apply heat gradually and evenly. 3. Ensure consistent and vigorous stirring.
Poor separation of 2-decanol from impurities.	1. Insufficient number of theoretical plates in the fractionating column. 2. Distillation rate is too fast. 3. Flooding of the distillation column.	1. Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations). 2. Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column. A general guideline is a collection rate of 1-2 drops per second. 3. Reduce the heating rate to prevent the column from filling with condensate.
Low recovery of purified product.	1. Significant hold-up in the distillation column. 2. Leaks in the system leading to product loss. 3. Premature termination of the distillation.	1. For small-scale distillations, consider using a short-path distillation apparatus to minimize product loss on the column surface. 2. Thoroughly check for and rectify any leaks in the apparatus. 3. Ensure the distillation is allowed to run to completion, monitoring the temperature at the still head.

Data Presentation

Table 1: Physical Properties of 2-Decanol

Property	Value
Molecular Formula	C₁₀H₂₂O
Molecular Weight	158.28 g/mol
Boiling Point (at 760 mmHg)	211 °C[3]
Melting Point	-6 to -4 °C
Density (at 25 °C)	0.827 g/mL
Refractive Index (at 20 °C)	1.434

Table 2: Boiling Point of 2-Decanol at Reduced Pressures

Pressure (mmHg)	Boiling Point (°C)
1	65.5
5	85.5
10	98.0
20	112.5
40	128.5
60	139.0
100	154.0
200	174.5
400	194.5
760	211.0

Table 3: Boiling Points of Potential Impurities

Compound	Boiling Point (°C at 760 mmHg)
1-Decene	172
cis-2-Decene	~170
Decanal	207-209
1-Decanol	232.9
Decanoic Acid	268-270

Experimental Protocols

Protocol: Vacuum Fractional Distillation of Crude 2-Decanol

1. Apparatus Setup:

• Assemble a vacuum fractional distillation apparatus.

• The distillation flask should not be more than two-thirds full of the crude 2-decanol.

• Add a magnetic stir bar to the distillation flask for smooth boiling.

• Use a fractionating column with a suitable packing material (e.g., Vigreux indentations or Raschig rings) to ensure good separation.

• Place the thermometer correctly at the still head, with the top of the bulb level with the side arm to the condenser.

• Ensure all ground-glass joints are properly sealed with vacuum grease.

• Connect the apparatus to a vacuum pump with a cold trap in between to protect the pump from volatile substances.

2. Distillation Procedure:

• Begin stirring the crude 2-decanol.

• Slowly and carefully reduce the pressure in the system to the desired level (e.g., 10 mmHg).

• Gently heat the distillation flask using a heating mantle.

• Observe the condensation ring as it slowly rises up the fractionating column.

• Collect the initial distillate (forerun) in a separate receiving flask. This fraction will contain any low-boiling impurities.

• As the temperature at the still head stabilizes near the expected boiling point of 2-decanol at the applied pressure (refer to Table 2), change the receiving flask to collect the main fraction of purified 2-decanol.

• Continue collecting the main fraction as long as the temperature remains stable.

• If the temperature begins to rise significantly, it may indicate the distillation of higher-boiling impurities. At this point, either stop the distillation or collect this fraction in a separate flask.

• Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before releasing the vacuum.

Mandatory Visualization

References

• 1. ICSC 1477 - 1-DECENE [inchem.org]
• 2. Decanoic acid CAS#: 334-48-5 [m.chemicalbook.com]
• 3. DECANAL - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Synthesis of Enantiomerically Pure 2-Decanol

Welcome to the technical support center for the enantioselective synthesis of 2-decanol. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section covers general questions and fundamental concepts in the synthesis of enantiomerically pure 2-decanol.

Q1: What are the primary strategies for synthesizing enantiomerically pure 2-decanol?

The main approaches for producing enantiopure 2-decanol involve either resolving a racemic mixture or asymmetrically synthesizing the desired enantiomer from a prochiral precursor. The three most common methods are:

• Enzymatic Kinetic Resolution (EKR): This method uses an enzyme, typically a lipase, to selectively catalyze the transformation (e.g., acylation) of one enantiomer from a racemic mixture of 2-decanol. The reacted and unreacted enantiomers, now different chemical species, can then be separated. The major drawback is a maximum theoretical yield of only 50% for a single enantiomer.

• Dynamic Kinetic Resolution (DKR): An enhancement of EKR, this process combines the enantioselective enzymatic reaction with an in-situ racemization of the slower-reacting enantiomer.[1] This continuous racemization allows for a theoretical conversion of up to 100% of the starting racemate into a single enantiopure product.[1][2]

• Asymmetric Reduction: This strategy involves the reduction of a prochiral ketone, 2-decanone, into a single enantiomer of 2-decanol using a chiral catalyst.[3] Biocatalytic reduction using alcohol dehydrogenases (ADHs) is a common and highly selective method.[4]

Q2: How do I accurately determine the enantiomeric excess (ee) of my 2-decanol sample?

Accurate determination of enantiomeric excess is critical. The most reliable method is chiral chromatography.

• Action: Prepare a true racemic sample of 2-decanol to use as a reference.

• Test: Analyze the racemic sample using a chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) method.

• Expected Result: You should observe two well-resolved, baseline-separated peaks with a 50:50 area ratio.

• Troubleshooting: If the peaks are not well-resolved, the analytical method itself must be optimized before you can trust the ee values from your experiments. Optimization may involve screening different chiral stationary phases, adjusting the mobile phase composition, changing the column temperature, or lowering the flow rate.

Section 2: Troubleshooting Guide: Enzymatic Kinetic Resolution (EKR)

This guide focuses on resolving issues encountered during the lipase-catalyzed kinetic resolution of racemic 2-decanol.

Q3: My reaction conversion is stalled at or below 50%, and the enantiomeric excess (ee) of the product is low. What are the potential causes?

Low conversion and poor enantioselectivity are common challenges that often share root causes. A systematic approach to troubleshooting is essential.

• Problem 1: Inactive or Inhibited Enzyme: The lipase may be denatured or inhibited.

  • Solution: Ensure proper storage and handling of the enzyme. Use a fresh batch of lipase if possible. Impurities in the substrate or solvent, such as acids or aldehydes, can inhibit or deactivate the enzyme. Purify the racemic 2-decanol and use high-purity, anhydrous solvents.

• Problem 2: Non-Optimal Acyl Donor: The choice of acyl donor is crucial for both reaction rate and selectivity.

  • Solution: Vinyl acetate is a commonly used and effective acyl donor because the vinyl alcohol byproduct tautomerizes to acetaldehyde, making the reaction essentially irreversible. However, acetaldehyde can deactivate some lipases. If enzyme deactivation is suspected, consider alternative acyl donors like 1-ethoxyvinyl esters, which generate non-harmful ethyl acetate as a byproduct, or bulkier esters like vinyl butyrate or vinyl octanoate.

• Problem 3: Suboptimal Reaction Conditions: Temperature and solvent choice significantly impact enzyme activity and selectivity.

  • Solution: Screen various organic solvents; non-polar solvents like hexane or toluene are often effective. While higher temperatures can increase the reaction rate, they may decrease enantioselectivity. Lowering the reaction temperature often improves the ee.

Q4: I've reached ~50% conversion, but how do I efficiently separate the resulting ester from the unreacted alcohol?

Once the kinetic resolution has proceeded to approximately 50% conversion, you have a mixture of an ester (e.g., 2-decyl acetate) and the unreacted 2-decanol enantiomer.

• Solution: The most common and effective method for separation is column chromatography on silica gel. The difference in polarity between the ester and the alcohol allows for a clean separation. A solvent system such as a gradient of ethyl acetate in hexane is typically used.

Workflow for Troubleshooting Low Enantioselectivity in EKR

Caption: Troubleshooting workflow for low enantioselectivity.

Section 3: Troubleshooting Guide: Dynamic Kinetic Resolution (DKR)

DKR presents a powerful method to overcome the 50% yield limit of standard EKR. However, the interplay of two different catalysts introduces unique challenges.

Q5: My DKR reaction stops at ~50% conversion and is not proceeding to high yield. What is the issue?

This is a classic DKR failure mode and almost always points to a problem with the racemization part of the cycle.

• Problem: The racemization catalyst is inactive, incompatible, or inhibited.

• Solution:

  • Catalyst Choice: Ensure you are using a suitable racemization catalyst for secondary alcohols. Hydrophobic zeolite beta containing low concentrations of Zr or Al has been shown to be effective.

  • Catalyst Incompatibility: The enzyme and the racemization catalyst can mutually deactivate each other. A key strategy to overcome this is catalyst compartmentalization. For example, using a rotating bed reactor to physically separate the immobilized lipase and the racemization catalyst can lead to high conversions (>90%) and excellent enantiomeric excess (>99%).

  • Reaction Conditions: The optimal conditions for the enzyme and the racemization catalyst may differ. For instance, a DKR of a secondary alcohol using a lipase and a zeolite catalyst was best performed in toluene at 60°C; higher temperatures led to a loss of enantioselectivity.

Conceptual Comparison: EKR vs. DKR

Caption: EKR is limited to 50% yield; DKR overcomes this via racemization.

Section 4: Troubleshooting Guide: Asymmetric Reduction

This guide addresses common issues when synthesizing 2-decanol via the asymmetric reduction of 2-decanone, particularly with alcohol dehydrogenases (ADHs).

Q6: My ADH-catalyzed reduction of 2-decanone is very slow or stops completely. What's the problem?

Slow or stalled reactions in this system are frequently linked to cofactor issues or substrate/product inhibition and solubility.

• Problem 1: Cofactor Limitation: ADHs require a hydride source, typically from a nicotinamide cofactor like NADPH or NADH. These cofactors are expensive and used in catalytic amounts, so they must be regenerated in-situ for the reaction to proceed. If the regeneration system fails, the reaction will stop once the initial cofactor is consumed.

  • Solution: Ensure your cofactor regeneration system is efficient. A common method is a substrate-coupled regeneration using a sacrificial alcohol like 2-propanol. An alternative is an enzyme-coupled system, for example, using glucose dehydrogenase (GDH) and glucose to regenerate the cofactor.

• Problem 2: Low Substrate/Product Solubility: Long-chain aliphatic ketones and alcohols like 2-decanone and 2-decanol have very low solubility in the aqueous solutions required for enzyme activity and stability. This can lead to very slow reaction rates.

  • Solution: Employ strategies to improve solubility. One approach is a monophasic system using a solubilizing agent like an ionic liquid. A second approach is a biphasic system where an organic solvent (e.g., methyl-tert-butyl ether, MTBE) acts as a reservoir for the substrate and product, which can then partition into the aqueous phase containing the enzyme.

Section 5: Data Presentation and Protocols

Table 1: Comparison of Catalytic Systems for Resolution of Secondary Alcohols

Method	Catalyst System	Substrate	Acyl Donor / H-Source	Solvent	Temp. (°C)	Conversion	Enantiomeric Excess (ee)	Reference
DKR	Immobilized CAL-B + VOSO₄	Secondary benzyl alcohols	Vinyl decanoate	-	-	>90%	>99%
DKR	Immobilized CAL-B + Zeolite Beta	1-Phenylethanol	Vinyl butyrate	Toluene	60	~100%	92%
DKR	Immobilized CAL-B + Zeolite Beta	1-Phenylethanol	Vinyl octanoate	Toluene	60	~100%	98%
EKR	Burkholderia cepacia lipase (BCL)	2-Alkanols	Vinyl acetate	Hexane	-	-	Stable over 50 runs
Asymm. Red.	Lactobacillus brevis ADH (LbADH)	2-Decanone	2-Propanol (for NADPH regen.)	MTBE (biphasic)	-	31%	High
Asymm. Red.	Lactobacillus brevis ADH (LbADH)	2-Decanone	Glucose (for NADPH regen.)	Ionic Liquid	-	High	High

CAL-B: Candida antarctica Lipase B; VOSO₄: Vanadyl sulfate.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-2-Decanol

This protocol provides a general procedure for the enzymatic kinetic resolution of racemic 2-decanol using an immobilized lipase.

Materials:

• Racemic 2-decanol

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (or other suitable non-polar solvent)

• Magnetic stirrer and stir bar

• Reaction vessel (e.g., round-bottom flask) with a septum or stopper

• Temperature-controlled bath or hot plate

• Equipment for reaction monitoring (Chiral GC or HPLC)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add racemic 2-decanol (1.0 equivalent).

• Solvent Addition: Add anhydrous hexane to dissolve the substrate (concentration typically 0.1-0.5 M).

• Initiation: Add vinyl acetate (typically 1.5-2.0 equivalents) to the solution. Follow this by adding the immobilized lipase (e.g., 20-50 mg of Novozym 435 per mmol of substrate).

• Reaction: Stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals. Filter the aliquot to remove the enzyme and analyze by chiral GC or HPLC to determine the conversion and the enantiomeric excess of both the remaining alcohol and the formed ester.

• Termination: When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

• Workup: Concentrate the filtrate under reduced pressure to remove the solvent and excess vinyl acetate.

• Purification: Separate the unreacted (e.g., S)-2-decanol from the produced (e.g., R)-2-decyl acetate via flash column chromatography on silica gel.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dynamic kinetic resolution of secondary alcohols combining enzyme-catalyzed transesterification and zeolite-catalyzed racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Continuous enzymatic synthesis of enantiopure, aliphatic (R)-2-alcohols - RWTH Publications [publications.rwth-aachen.de]

Minimizing byproduct formation in 2-decanol reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-decanol. The focus is on minimizing byproduct formation in common reactions involving this secondary alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 2-decanol and what are the typical byproducts?

A1: 2-Decanol, as a secondary alcohol, typically undergoes oxidation, esterification, dehydration, and Williamson ether synthesis. Key byproducts for each reaction include:

• Oxidation to 2-decanone: Unreacted 2-decanol, and potential over-oxidation products (cleavage of C-C bonds) if harsh conditions are used.

• Esterification: Unreacted 2-decanol, unreacted carboxylic acid, and water (which can limit equilibrium).

• Dehydration to decenes: A mixture of positional (e.g., 1-decene, 2-decene) and geometric (cis/trans-2-decene) isomers. At lower temperatures, di-sec-decyl ether can form.

• Williamson Ether Synthesis: An elimination byproduct (decene isomers) is common, competing with the desired substitution product (ether). The ratio of ether to alkene is highly dependent on the reactants and conditions.

Q2: How can I purify the desired product away from unreacted 2-decanol?

A2: For reactions like esterification, unreacted 2-decanol can be removed via vacuum distillation due to its relatively high boiling point.[1][2] Column chromatography is another effective method for separating the target compound from the starting alcohol, especially for smaller-scale reactions.[1] For ester purification, washing the organic layer with a weak base solution (e.g., sodium bicarbonate) will remove the acidic catalyst and unreacted carboxylic acid, followed by washing with brine and drying.[3]

Troubleshooting Guides

Oxidation of 2-Decanol to 2-Decanone

Issue: Low yield of 2-decanone and presence of multiple byproducts.

This issue often arises from incomplete reaction or over-oxidation.

Potential Cause	Troubleshooting Strategy
Incomplete Oxidation	- Increase the equivalents of the oxidizing agent. - Extend the reaction time. - Ensure the reaction temperature is optimal for the chosen reagent.
Over-oxidation/Side Reactions	- Use a milder oxidizing agent such as Pyridinium Chlorochromate (PCC) or reagents for Swern or Dess-Martin oxidation.[4] - Avoid strong, non-selective oxidants like potassium permanganate under harsh conditions, which can cleave carbon-carbon bonds. - Maintain strict temperature control, as higher temperatures can promote side reactions.
Difficult Purification	- After the reaction, filter the mixture through a pad of silica gel to remove inorganic byproducts. - Purify the crude product using silica gel column chromatography with a non-polar eluent system (e.g., petroleum ether/ethyl acetate).

Fischer Esterification of 2-Decanol

Issue: The reaction does not go to completion, resulting in a low yield of the ester.

Fischer esterification is an equilibrium-limited reaction.

Potential Cause	Troubleshooting Strategy
Equilibrium Limitation	- Use a large excess of one of the reactants, typically the less expensive one (e.g., the alcohol if the carboxylic acid is complex). - Remove water as it forms using a Dean-Stark apparatus. This shifts the equilibrium towards the product side.
Insufficient Catalysis	- Ensure an adequate amount of acid catalyst (e.g., concentrated H₂SO₄ or p-TsOH) is used.
Unreacted Starting Materials in Product	- After the reaction, neutralize the acid catalyst with a weak base wash (e.g., NaHCO₃ solution). - Remove unreacted 2-decanol and other volatile impurities via vacuum distillation.

Illustrative Data for Esterification of a Secondary Alcohol:

The following table, based on general protocols for long-chain alcohols, illustrates expected yields under optimized conditions.

Product Ester	Method	Catalyst	Temp. (°C)	Time (h)	Approx. Yield (%)
2-Decyl Acetate	Fischer	p-TsOH	120-140	6	>95
2-Decyl Benzoate	Enzymatic	Novozym 435	60	24	~98

Acid-Catalyzed Dehydration of 2-Decanol

Issue: Formation of a complex mixture of alkene isomers.

The dehydration of secondary alcohols often proceeds via an E1 mechanism, which involves a carbocation intermediate, leading to a mixture of products.

Potential Cause	Troubleshooting Strategy
Undesirable Isomer Ratio	- While it is difficult to favor one specific isomer, using concentrated phosphoric(V) acid instead of sulfuric acid can lead to a cleaner reaction with fewer charring byproducts. - The distribution of products is thermodynamically controlled, with the more stable (more substituted) alkenes being the major products (Zaitsev's rule).
Formation of Ether Byproduct	- Maintain a sufficiently high reaction temperature (typically > 140°C for secondary alcohols) to favor elimination (alkene formation) over substitution (ether formation).
Carbocation Rearrangements	- Be aware that hydride shifts can occur in the carbocation intermediate, potentially leading to rearranged alkene skeletons, although this is less common than with more branched alcohols.

Expected Product Distribution (Illustrative):

Product	Approx. % Composition
trans-2-Decene	50-60%
cis-2-Decene	20-25%
1-Decene	15-20%

Note: The product mixture would require analysis by methods like GC-MS to determine the exact isomer distribution.

Williamson Ether Synthesis with 2-Decanol

Issue: Low yield of the desired ether and significant formation of decene byproducts.

This is a classic issue when using secondary alcohols in the Williamson synthesis due to competition between Sₙ2 (substitution) and E2 (elimination) pathways.

Potential Cause	Troubleshooting Strategy
E2 Elimination is Favored	- Crucially, use 2-decanol to form the nucleophile (2-decoxide) and react it with a primary alkyl halide (e.g., ethyl bromide). Do NOT use a secondary halide (like 2-bromodecane) with a primary alkoxide (like sodium ethoxide). The Sₙ2 reaction is much more efficient with less sterically hindered alkyl halides.
Steric Hindrance	- Avoid using bulky primary alkyl halides, as this will also increase the likelihood of elimination.
Base/Solvent Choice	- Use a strong, non-nucleophilic base like sodium hydride (NaH) to deprotonate the 2-decanol, in an aprotic solvent like THF or DMF.

Expected Outcome for Different Reactant Pairings (Illustrative):

2-Decanol Derivative	Alkyl Halide	Major Product	Minor Product	Approx. Sₙ2/E2 Ratio
Sodium 2-decoxide	Ethyl Bromide (1°)	Ethyl 2-decyl ether	Decene isomers	80:20
Sodium ethoxide	2-Bromodecane (2°)	Decene isomers	Ethyl 2-decyl ether	20:80

Experimental Protocols & Visualizations

Protocol 1: Fischer Esterification of 2-Decanol with Acetic Acid

This protocol describes the synthesis of 2-decyl acetate, employing a Dean-Stark apparatus to maximize yield.

Materials:

• 2-Decanol

• Glacial Acetic Acid

• p-Toluenesulfonic acid (p-TsOH)

• Toluene

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add 2-decanol (1.0 eq), acetic acid (1.2 eq), and a catalytic amount of p-TsOH (0.02 eq).

• Add toluene (approx. 2 mL per gram of 2-decanol).

• Assemble a Dean-Stark apparatus and reflux condenser.

• Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction until no more water is collected (typically 4-6 hours).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purify the resulting 2-decyl acetate by vacuum distillation.

Fischer Esterification Workflow

Protocol 2: Williamson Ether Synthesis of Ethyl 2-Decyl Ether

This protocol is optimized to favor the Sₙ2 product by using a primary alkyl halide.

Materials:

• 2-Decanol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl bromide (Bromoethane)

• Saturated ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF.

• Carefully add NaH (1.2 eq) to the THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add 2-decanol (1.0 eq) dropwise to the NaH suspension. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another hour until hydrogen evolution ceases.

• Cool the resulting sodium 2-decoxide solution back to 0°C.

• Add ethyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Carefully quench the reaction by slowly adding saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scienceready.com.au [scienceready.com.au]
• 4. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: 2-Decanol Stability and Degradation

Welcome to the Technical Support Center for 2-decanol. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability and degradation of 2-decanol during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-decanol to ensure its stability?

A1: To maintain the stability of 2-decanol, it is recommended to store it in a tightly closed container in a dry, cool, and well-ventilated place.[1][2] Keep the container away from heat, sparks, open flames, and strong oxidizing agents.[1] Storage at temperatures below 30°C is advised.[3][4]

Q2: What are the visible signs of 2-decanol degradation?

A2: Degradation of 2-decanol, primarily through oxidation, can be identified by several observable changes:

• Change in Odor: Development of a rancid or unpleasant smell due to the formation of aldehydes.

• Yellowing: The clear, colorless liquid may develop a yellowish tint.

• Increased Viscosity: An increase in viscosity can occur due to the polymerization of degradation products.

• Increased Acidity: The formation of carboxylic acids as oxidation products will increase the acidity of the substance.

Q3: What are the primary degradation pathways for 2-decanol?

A3: As a secondary alcohol, 2-decanol is susceptible to degradation primarily through oxidation and dehydration.

• Oxidation: This is a common pathway where 2-decanol is oxidized to form 2-decanone (a ketone). Under more aggressive oxidative conditions, further degradation can occur, potentially leading to the formation of carboxylic acids through C-C bond cleavage.

• Dehydration: Under acidic conditions and elevated temperatures, 2-decanol can undergo dehydration (elimination of a water molecule) to form decene isomers as the primary products.

Q4: What factors can accelerate the degradation of 2-decanol?

A4: The stability of 2-decanol can be compromised by several factors:

• Elevated Temperatures: Higher temperatures accelerate the rates of both oxidation and dehydration reactions.

• Presence of Oxygen: Oxygen is essential for the oxidative degradation pathway.

• Light Exposure: UV radiation can provide the energy to initiate the formation of free radicals, leading to photodegradation.

• Presence of Metal Ions: Transition metals, such as copper and iron, can act as catalysts and speed up the oxidation process.

• Presence of Strong Acids or Bases: Acidic or basic conditions can catalyze degradation reactions like dehydration.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected peaks in GC/HPLC chromatogram after storage.	Degradation of 2-decanol into impurities.	Analyze the sample using GC-MS to identify the molecular weights of the new peaks, which could correspond to oxidation (e.g., 2-decanone) or dehydration products. Review storage conditions to ensure they align with recommendations (cool, dark, inert atmosphere).
Change in pH of a 2-decanol-containing formulation.	Oxidation of 2-decanol to acidic byproducts like carboxylic acids.	Confirm the presence of acidic impurities using techniques like titration or HPLC. Consider adding an antioxidant to the formulation or purging with an inert gas like nitrogen or argon during storage and handling.
Inconsistent experimental results using 2-decanol from an old batch.	A decrease in the purity of 2-decanol due to degradation.	Re-evaluate the purity of the 2-decanol stock using a validated analytical method (e.g., GC-FID). If purity is compromised, use a fresh batch of 2-decanol for sensitive experiments.
Formation of a precipitate or haze in the sample.	Polymerization of degradation products or reaction with contaminants.	Characterize the precipitate if possible. Filter the 2-decanol before use. Ensure the storage container is clean and made of an inert material.

Data Presentation

Table 1: Summary of Potential Degradation Products of 2-Decanol

Degradation Pathway	Stress Condition	Potential Degradation Products	Analytical Method for Detection
Oxidation	Presence of oxygen, heat, light, metal ions	2-Decanone, various carboxylic acids	GC-MS, HPLC-UV/MS, FT-IR
Dehydration	High temperature, acidic conditions	Decene isomers (e.g., 1-decene, 2-decene)	GC-MS, NMR

Table 2: Illustrative Stability Data for 2-Decanol under Forced Degradation (Hypothetical)

Stress Condition	Duration	Assay of 2-Decanol (%)	Major Degradation Product (%)
Thermal (80°C)	7 days	98.5	2-Decanone (1.2)
Oxidative (3% H₂O₂)	24 hours	95.2	2-Decanone (4.5)
Photolytic (UV light)	48 hours	99.1	2-Decanone (0.8)
Acidic (0.1N HCl, 60°C)	12 hours	97.8	Decene isomers (1.9)
Basic (0.1N NaOH, 60°C)	12 hours	99.5	No significant degradation

Note: This table is for illustrative purposes and represents expected outcomes based on the chemical properties of secondary alcohols. Actual results may vary.

Experimental Protocols

Protocol 1: Stability-Indicating GC-MS Method for 2-Decanol

This protocol provides a general method for the separation and identification of 2-decanol and its potential degradation products.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Sample Preparation: Dilute the 2-decanol sample in a suitable solvent (e.g., dichloromethane or hexane).

• Injection: Inject 1 µL of the prepared sample into the GC.

• GC Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase temperature at 10°C/minute to 250°C.

  • Hold: Hold at 250°C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify 2-decanol and its degradation products by comparing their mass spectra with a reference library (e.g., NIST).

Protocol 2: Forced Degradation Study of 2-Decanol

This protocol outlines the procedure for conducting forced degradation studies to understand the intrinsic stability of 2-decanol.

• Thermal Stress:

  • Place a known amount of 2-decanol in a vial and heat it in an oven at 80°C for 7 days.

  • Analyze the sample at predetermined time points using the stability-indicating GC-MS method.

• Oxidative Stress:

  • Treat a sample of 2-decanol with 3% hydrogen peroxide at room temperature for 24 hours.

  • Analyze the sample using the stability-indicating GC-MS method.

• Photolytic Stress:

  • Expose a sample of 2-decanol to UV light (e.g., 254 nm) for 48 hours.

  • Analyze the sample using the stability-indicating GC-MS method.

• Acidic Hydrolysis:

  • Mix 2-decanol with 0.1N hydrochloric acid and heat at 60°C for 12 hours.

  • Neutralize the sample before analysis with the stability-indicating GC-MS method.

• Basic Hydrolysis:

  • Mix 2-decanol with 0.1N sodium hydroxide and heat at 60°C for 12 hours.

  • Neutralize the sample before analysis with the stability-indicating GC-MS method.

Visualizations

Caption: Primary degradation pathways of 2-decanol.

Caption: Workflow for forced degradation studies of 2-decanol.

Caption: Logical workflow for troubleshooting 2-decanol degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-DECANOL | 1120-06-5 [chemicalbook.com]

Technical Support Center: Resolving Emulsions in 2-Decanol Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsions during the extraction of 2-decanol.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my 2-decanol extraction?

An emulsion is a stable mixture of two immiscible liquids, such as 2-decanol and an aqueous solution, where one liquid is dispersed as microscopic droplets within the other.[1] This often manifests as a cloudy or milky layer between the two liquid phases, preventing a clean separation.[2] Emulsion formation during the extraction of 2-decanol can be attributed to several factors:

• Vigorous Agitation: Shaking the separatory funnel too aggressively can break the liquids into very fine droplets that are difficult to recoalesce.[1]

• Presence of Surfactants: Impurities that act like soaps or detergents can stabilize emulsions by reducing the interfacial tension between the organic and aqueous phases.[1] These molecules often possess both polar and nonpolar regions, allowing them to bridge the two layers.[1]

• High Concentration of Extracted Material: A high concentration of the target compound or other dissolved substances can increase the viscosity of a phase, which hinders separation.

• Particulate Matter: Fine solid particles can accumulate at the interface and physically prevent droplets from merging.

Q2: What are the initial steps I should take to deal with an emulsion?

The simplest methods should always be attempted first as they are non-invasive.

• Let it Stand: Allow the separatory funnel to sit undisturbed for a period (e.g., 30 minutes to an hour). Sometimes, the emulsion will break on its own with time.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel. This reduces the agitation that leads to emulsion formation while still allowing for extraction to occur.

Q3: What are the common methods to break a persistent emulsion?

If gentle methods fail, several physical and chemical techniques can be employed to break an emulsion. These are summarized in the table below and detailed in the Troubleshooting Guide and Experimental Protocols sections.

Method Category	Technique	Brief Description
Physical	Centrifugation	Applies centrifugal force to separate phases based on density differences.
Heating or Cooling	Alters viscosity and solubility to promote coalescence.
Filtration	Uses a physical barrier like glass wool or phase separation paper to separate the layers.
Ultrasonic Treatment	High-frequency sound waves destabilize the emulsion.
Chemical	Salting Out (Brine Wash)	Increases the ionic strength of the aqueous layer, forcing separation.
pH Adjustment	Neutralizes acidic or basic impurities that may be stabilizing the emulsion.
Solvent Addition	Adding a small amount of a different organic solvent can alter the polarity of the organic phase.
Addition of Salts	Salts like anhydrous sodium sulfate or potassium pyrophosphate can help break emulsions.

Q4: How can I prevent emulsions from forming in the first place?

Prevention is often more effective than treating an emulsion after it has formed.

• Gentle Mixing: As mentioned, use gentle swirling or inversions rather than vigorous shaking.

• Solvent Choice: Experiment with different organic solvents to find one less prone to emulsification with your specific sample.

• Alternative Extraction Methods: For samples prone to emulsion formation, consider solid-phase extraction (SPE) as an alternative to liquid-liquid extraction.

Troubleshooting Guide

If you encounter an emulsion during your 2-decanol extraction, follow this troubleshooting workflow. The steps are organized from the least to the most invasive.

Caption: Troubleshooting workflow for resolving emulsions.

Mechanism of Emulsion Formation

The diagram below illustrates how surfactant molecules can stabilize the interface between 2-decanol and an aqueous phase, leading to the formation of a stable emulsion.

Caption: Stabilization of an emulsion by surfactant molecules.

Experimental Protocols

Protocol 1: Brine Wash (Salting Out)

• Preparation: Prepare a saturated aqueous solution of sodium chloride (NaCl).

• Procedure:

  • Carefully add the saturated brine solution to the separatory funnel containing the emulsion. A good starting point is a volume equal to 10-20% of the aqueous phase volume.

  • Gently rock or swirl the separatory funnel for 1-2 minutes. Avoid vigorous shaking.

  • Allow the layers to stand and separate.

  • Drain the lower aqueous layer.

  • Repeat the brine wash if the emulsion persists.

Protocol 2: pH Adjustment

Note: This method is effective if the emulsion is stabilized by acidic or basic impurities. Ensure the pH change will not affect your target compound.

• Procedure for Acidic Impurities:

  • Add a dilute base (e.g., 1M NaOH) dropwise to the separatory funnel.

  • Gently swirl after each addition.

  • Check the pH of the aqueous layer periodically with pH paper.

  • Continue adding base until the emulsion breaks, typically at a pH that neutralizes the acidic impurity.

• Procedure for Basic Impurities:

  • Add a dilute acid (e.g., 1M HCl) dropwise to the separatory funnel.

  • Gently swirl after each addition.

  • Check the pH of the aqueous layer.

  • Continue adding acid until the emulsion breaks. For amine extractions, a pH < 4 is often effective.

Protocol 3: Centrifugation

• Preparation: Ensure you have appropriately sized and balanced centrifuge tubes.

• Procedure:

  • Carefully transfer the emulsion (or the entire mixture if separation is not possible) into the centrifuge tubes.

  • Centrifuge at a moderate speed (e.g., 2000-5000 rpm) for 5-15 minutes.

  • Carefully remove the tubes and observe the separation of layers.

  • Pipette the desired layer out of the centrifuge tube.

Protocol 4: Filtration using Sodium Sulfate

• Procedure:

  • Place a plug of glass wool in a funnel, or use a filter paper (e.g., Whatman No. 40).

  • Add a layer of anhydrous sodium sulfate (Na₂SO₄) to the funnel.

  • Carefully pour the emulsion through the sodium sulfate. The sodium sulfate will absorb water, helping to break the emulsion and dry the organic phase.

  • Collect the organic phase that passes through the filter.

Quantitative Data on Emulsion Breaking Techniques

The following tables summarize quantitative data from various studies on emulsion breaking. Note that the specific conditions of your 2-decanol extraction may yield different results, but these tables provide a useful starting point.

Table 1: Effect of Temperature on Emulsion Stability

Temperature (°C)	Emulsion Stability (%) (in an oil/ash solution)
30	100
40	99.5
50	99.2
60	98.8
70	98.3
80	97
90	96
(Data sourced from a study on oil-water emulsions; higher temperatures generally reduce emulsion stability)

Table 2: Effect of Centrifugation Speed on Emulsion Breaking Time

Centrifugal Speed (rpm)	Time to Break Emulsion (min) (in a specific crude oil system)
1000	> 30
2000	~20
3000	~10
4000	< 5
5000	< 2
(Data from a study on crude oil emulsions, illustrating the trend of faster separation with increased centrifugal force)

Table 3: Comparative Efficiency of Different Demulsifiers in a Crude Oil Emulsion System

Demulsifier Type	Water Separation Efficiency (% V/V)
Fatty Alcohol Ethoxylate	52
Triethanolamine	49
Polyethylene Glycol	47
Urea	45
Basorol E2032	57
Basorol PDB 9935	55
TOMAC	50
(These results are from a screening of demulsifiers in a specific crude oil emulsion and are presented for comparative purposes.)

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Deactivation in 2-Decanol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing catalyst deactivation during the synthesis of 2-decanol.

Troubleshooting Guides

Issue 1: Gradual Loss of Catalyst Activity in 2-Decanone Hydrogenation (e.g., using Raney Nickel or Copper Chromite catalysts)

Symptoms:

• Decreased conversion of 2-decanone over time.

• Longer reaction times required to achieve the same conversion.

• No significant change in selectivity to 2-decanol.

Possible Causes and Solutions:

Cause	Identification	Suggested Action
Catalyst Poisoning	Analyze feedstock for impurities like sulfur or nitrogen compounds.	Purify the 2-decanone feedstock and hydrogen stream.
Sintering	Characterize the used catalyst using techniques like TEM or XRD to observe an increase in particle size.	Operate the reaction at the lower end of the recommended temperature range. Avoid temperature spikes.
Fouling/Coking	Visual inspection of the catalyst may show discoloration. Thermogravimetric analysis (TGA) of the spent catalyst can quantify coke deposition.	Implement a catalyst regeneration protocol (see Experimental Protocols section).

Issue 2: Rapid Catalyst Deactivation and Drop in Selectivity in 1-Decene Hydration (e.g., using Solid Acid Catalysts like Zeolites)

Symptoms:

• A sharp decrease in the conversion of 1-decene.

• Increased formation of byproducts such as isomers of decene or oligomers.

• Visible change in catalyst color (e.g., darkening due to coke formation).

Possible Causes and Solutions:

Cause	Identification	Suggested Action
Coke Formation	TGA of the spent catalyst will show significant weight loss at high temperatures. Spectroscopic analysis can confirm the presence of carbonaceous deposits. After 100 hours on stream, coke deposits can block over 70% of catalyst pores and consume more than 80% of the acid sites, leading to a loss of activity.[1]	Regenerate the catalyst by controlled combustion of the coke (see Experimental Protocols section). Optimize reaction conditions (e.g., lower temperature, shorter residence time) to minimize coke formation.
Leaching of Active Sites	Analyze the product stream for traces of the active metal or acid components.	For liquid-phase reactions, ensure the catalyst is stable in the reaction medium. Consider using a different solvent or catalyst support.
Water-Induced Structural Changes	For certain zeolites, excessive water at high temperatures can lead to dealumination and loss of acidity.	Control the water concentration in the feed. Consider using a more hydrothermally stable catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of deactivation for catalysts used in 2-decanol synthesis?

A1: The primary deactivation mechanisms depend on the synthesis route and catalyst type:

• For hydrogenation of 2-decanone (e.g., with Raney Nickel, Copper Chromite):

  • Poisoning: Strong chemisorption of impurities (e.g., sulfur, nitrogen compounds) on the active metal sites.

  • Sintering: Agglomeration of metal particles at high temperatures, leading to a loss of active surface area.

  • Fouling: Physical blockage of active sites by high molecular weight byproducts or coke. For copper chromite catalysts, poisoning by strong adsorption of polymeric species formed from reactants or products is a dominant cause of deactivation.[2][3]

• For hydration of 1-decene (e.g., with solid acid catalysts like zeolites):

  • Coking: Deposition of carbonaceous materials on the catalyst surface and within its pores, blocking access to active sites. Ethylene oligomerization is a known cause of coke formation on ZSM-5 zeolites.[1]

Q2: How can I minimize catalyst deactivation during my experiments?

A2: To minimize deactivation:

• Feedstock Purity: Ensure high purity of reactants (2-decanone, 1-decene, hydrogen, water) to avoid catalyst poisoning.

• Temperature Control: Operate at the lowest effective temperature to reduce sintering and coking rates.

• Process Optimization: Optimize reaction conditions such as pressure, and reactant ratios to disfavor side reactions that lead to fouling and coking. For instance, in nitrile hydrogenations using Raney-Nickel, higher hydrogen pressure can lead to higher catalyst deactivation.[4]

Q3: Is it possible to regenerate a deactivated catalyst used in 2-decanol synthesis?

A3: Yes, in many cases, catalysts can be regenerated to recover a significant portion of their initial activity. The appropriate regeneration method depends on the catalyst and the cause of deactivation. See the Experimental Protocols section for detailed procedures.

Quantitative Data on Catalyst Deactivation and Regeneration

Catalyst Type	Typical Deactivation Mechanism	Typical Performance Loss	Regeneration Method	Typical Regeneration Efficiency
Raney Nickel	Poisoning, Sintering, Fouling	20-50% activity loss over several cycles	Solvent washing, Thermal treatment under H₂	Up to 100% activity recovery is possible with in-pot regeneration under hydrogen (e.g., 30 bar H₂, 150 °C).
Copper Chromite	Poisoning by polymeric species, Cr coverage of Cu sites	Steady deactivation observed over 5-6 hours of reaction time.	Solvent washing followed by oxidation	High degree of reactivation can be achieved.
Solid Acid (Zeolite)	Coking	>70% pore blockage and >80% loss of acid sites after 100h on stream in ethanol dehydration.	Controlled coke burn-off in air	Can recover a significant portion of the initial activity.

Experimental Protocols

Protocol 1: Activity Testing of Fresh and Regenerated Raney Nickel Catalyst for 2-Decanone Hydrogenation

• Catalyst Preparation:

  • Wash 1 g of fresh or regenerated Raney Nickel catalyst three times with 10 mL of the reaction solvent (e.g., isopropanol) to remove any storage medium.

• Reaction Setup:

  • In a high-pressure autoclave, add the washed Raney Nickel catalyst to a solution of 10 g of 2-decanone in 100 mL of isopropanol.

  • Seal the reactor, purge with nitrogen three times, and then purge with hydrogen three times.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 20 bar).

• Reaction Execution:

  • Heat the reactor to the desired temperature (e.g., 100 °C) with vigorous stirring.

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them by Gas Chromatography (GC).

• Data Analysis:

  • Calculate the conversion of 2-decanone and the selectivity to 2-decanol.

  • Compare the activity (e.g., initial reaction rate) of the fresh and regenerated catalyst.

Protocol 2: Regeneration of Deactivated Raney Nickel Catalyst

• Solvent Washing (for fouling):

  • After the reaction, cool down the reactor and decant the reaction mixture.

  • Wash the catalyst with a suitable solvent (e.g., isopropanol, n-hexane) at an elevated temperature (e.g., 65 °C) to remove adsorbed organic species. Ultrasonication can enhance this process.

• Thermal Treatment under Hydrogen (for poisoning and partial sintering):

  • After solvent washing, keep the catalyst in the reactor under a hydrogen atmosphere.

  • Heat the reactor to 150 °C under 30 bar of hydrogen pressure and hold for 2-4 hours.

  • Cool down the reactor and store the regenerated catalyst under a solvent.

Protocol 3: Regeneration of Coked Solid Acid Catalyst (Zeolite)

• Purging:

  • After the reaction, purge the reactor with an inert gas (e.g., nitrogen) at the reaction temperature for 1-2 hours to remove adsorbed hydrocarbons.

• Coke Burn-off:

  • Lower the temperature to around 300-350 °C.

  • Introduce a diluted stream of air (e.g., 1-5% oxygen in nitrogen) into the reactor.

  • Carefully monitor the temperature profile of the catalyst bed. The temperature will increase due to the exothermic combustion of coke. Do not exceed the maximum recommended temperature for the catalyst to avoid irreversible damage.

  • Gradually increase the oxygen concentration and/or the temperature to ensure complete coke removal. A typical final temperature is 500-550 °C.

• Re-activation (if necessary):

  • After the coke burn-off is complete (indicated by the cessation of CO₂ production and the return of the temperature to the setpoint), cool down the catalyst under a nitrogen stream.

  • The catalyst is now ready for use.

Visualizations

Caption: Troubleshooting flowchart for hydrogenation catalyst deactivation.

Caption: Troubleshooting flowchart for hydration catalyst deactivation.

Caption: General workflow for catalyst deactivation and regeneration.

References

• 1. researchgate.net [researchgate.net]
• 2. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 3. researchgate.net [researchgate.net]
• 4. papers.sim2.be [papers.sim2.be]

Scaling up the production of 2-decanol from lab to pilot plant

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in scaling up the production of 2-decanol from the laboratory to the pilot plant.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when scaling up 2-decanol synthesis from a lab to a pilot plant?

A1: The most significant challenges typically revolve around maintaining optimal reaction conditions and ensuring process safety. Key issues include:

• Heat Transfer and Temperature Control: Larger reaction volumes have a smaller surface-area-to-volume ratio, making efficient heat dissipation more difficult. This can lead to localized "hot spots," promoting side reactions and byproduct formation.

• Mixing Efficiency: Achieving homogenous mixing in a large reactor is more complex than in laboratory glassware. Inefficient mixing can result in concentration and temperature gradients, leading to lower yields and inconsistent product quality.

• Reagent Addition Rates: The rate of adding reactants, especially catalysts or highly reactive agents, needs to be carefully controlled to manage the reaction exotherm and prevent runaway reactions.

• Downstream Processing: Isolation and purification techniques that are straightforward on a lab scale, such as chromatography, may be impractical or too costly for large-scale production. Alternative methods like distillation or crystallization need to be developed and optimized.

Q2: How does the choice of synthesis route impact the scalability of 2-decanol production?

A2: The synthesis route is a critical factor for successful scale-up. For instance, a common lab-scale synthesis involves the reduction of 2-decanone using a hydride reducing agent like sodium borohydride. While effective, the cost and safety considerations of using large quantities of metal hydrides can be prohibitive at the pilot scale. An alternative, more industrially viable route might involve the catalytic hydrogenation of 2-decanone, which is often more cost-effective and safer to operate on a larger scale.

Q3: What safety precautions are paramount when moving to a pilot plant scale?

A3: Safety is the top priority. A thorough Process Hazard Analysis (PHA) should be conducted. Key considerations include:

• Thermal Stability: Understanding the thermal stability of reactants, intermediates, and products is crucial to prevent runaway reactions.

• Pressure Management: Reactions that produce gaseous byproducts must be conducted in appropriately rated vessels with pressure relief systems.

• Material Handling: Safe procedures for charging large quantities of flammable solvents and corrosive reagents must be established.

• Containment: The pilot plant should have secondary containment measures in place to handle potential spills.

Troubleshooting Guides

Issue 1: Low Yield in Pilot Plant Batch

Question: We are experiencing a significantly lower yield (e.g., <80%) in our pilot plant synthesis of 2-decanol compared to the lab-scale results (e.g., >95%). What are the potential causes and how can we troubleshoot this?

Answer: A drop in yield during scale-up is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting logic for addressing low yield issues.

Issue 2: High Levels of Impurities

Question: Our crude 2-decanol from the pilot reactor contains a high concentration of byproducts not seen in the lab. How can we identify and minimize these impurities?

Answer: The formation of new or increased levels of impurities is often linked to temperature and concentration gradients.

• Identify the Impurities: Use analytical techniques like GC-MS or LC-MS to identify the structure of the major byproducts. This can provide clues about the side reactions occurring (e.g., dehydration to form decenes, or ether formation).

• Review Reaction Conditions:

  • Temperature: As mentioned, poor heat transfer can lead to hot spots where degradation or side reactions are more likely. Improving cooling efficiency or slowing down the addition of exothermic reagents can help.

  • Catalyst: If using a catalyst, ensure it has not degraded or become poisoned. In some cases, the catalyst may exhibit different selectivity at the pilot scale due to different mass transfer characteristics.

  • Oxygen Exposure: Unwanted oxidation can occur if the reactor is not properly inerted with a gas like nitrogen or argon.

Data Presentation: Lab vs. Pilot Plant Scale

The following table provides an illustrative comparison of parameters for the synthesis of 2-decanol via the reduction of 2-decanone.

Parameter	Lab Scale	Pilot Plant Scale	Key Considerations for Scale-Up
Reactant: 2-Decanone	15.6 g (0.1 mol)	15.6 kg (100 mol)	Sourcing consistent quality raw materials in bulk.
Reducing Agent: NaBH₄	1.9 g (0.05 mol)	1.9 kg (50 mol)	Safe handling and controlled addition of large quantities.
Solvent: Ethanol	250 mL	250 L	Flammability, cost, and recovery/recycling of solvent.
Reaction Temperature	25°C	25-35°C (with cooling)	Heat removal is critical to prevent temperature excursions.
Reaction Time	2 hours	4-6 hours	Slower reagent addition and mixing may increase required time.
Typical Yield	95%	85-90%	Minor yield loss is common due to transfer losses and side reactions.
Purity (Crude)	>98%	90-95%	Byproduct formation is more likely due to mixing/temperature gradients.
Purification Method	Silica Gel Chromatography	Fractional Distillation	Chromatography is not viable; distillation parameters must be optimized.

Experimental Protocols

Key Experiment: Synthesis of 2-Decanol via Reduction of 2-Decanone

This protocol describes a typical lab-scale procedure. When scaling up, reagent addition, temperature control, and workup procedures must be adapted for the pilot plant equipment.

Materials:

• 2-Decanone (99%)

• Sodium borohydride (NaBH₄) (98%)

• Ethanol (95%)

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A 500 mL round-bottom flask is charged with 2-decanone (15.6 g, 0.1 mol) and ethanol (250 mL).

• The solution is stirred and cooled in an ice bath to 0-5°C.

• Sodium borohydride (1.9 g, 0.05 mol) is added portion-wise over 30 minutes, ensuring the temperature does not exceed 10°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, the mixture is cooled in an ice bath, and 1 M HCl is slowly added to quench the excess NaBH₄ and neutralize the mixture.

• The ethanol is removed under reduced pressure using a rotary evaporator.

• The remaining aqueous layer is extracted three times with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated to yield crude 2-decanol.

• The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-decanol.

General Workflow for Process Scale-Up

Caption: A typical workflow from laboratory to commercial production.

Reference Data & Comparative Studies

A Comparative Analysis of 2-Decanol and Its Isomers for Researchers and Drug Development Professionals

An in-depth guide to the physical, chemical, and biological properties of 2-decanol and its primary isomers, supported by experimental data and protocols.

This guide provides a comprehensive comparison of 2-decanol and its key isomers: 1-decanol, 3-decanol, 4-decanol, and 5-decanol. Aimed at researchers, scientists, and professionals in drug development, this document collates essential data on their physicochemical properties, spectroscopic characteristics, and synthesis, alongside detailed experimental protocols for their analysis.

Physicochemical Properties

The position of the hydroxyl group along the carbon chain of decanol isomers significantly influences their physical properties. 1-decanol, a primary alcohol, exhibits the strongest intermolecular hydrogen bonding, resulting in the highest boiling point and melting point among the isomers presented. As the hydroxyl group moves towards the center of the chain in 2-, 3-, 4-, and 5-decanol (all secondary alcohols), the molecules become more branched, leading to a general decrease in boiling and melting points.[1][2][3][4][5] Variations in density and refractive index are also observed, though less pronounced.

Property	1-Decanol	2-Decanol	3-Decanol	4-Decanol	5-Decanol
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O
Molecular Weight ( g/mol )	158.28	158.28	158.28	158.28	158.28
Boiling Point (°C)	231	211	211-212	210-211	228-230
Melting Point (°C)	5-7	-6 to -4	-5	-	-1
Density (g/mL at 25°C)	0.829	0.827	0.830 (at 25°C)	0.824-0.827 (at 20°C)	0.826 (at 20°C)
Refractive Index (n20/D)	1.437	1.434	1.435-1.439	1.432-1.434	1.434
CAS Number	112-30-1	1120-06-5	1565-81-7	2051-31-2	5205-34-5

Synthesis and Production

The synthesis of decanol isomers can be achieved through various established organic chemistry routes.

• 1-Decanol: Commercially, 1-decanol is produced by the hydrogenation of decanoic acid or its esters, which are naturally present in coconut and palm kernel oils. It can also be synthesized via the Ziegler process, which involves the oxidation of trialkylaluminum compounds.

• Secondary Decanols (2-, 3-, 4-, 5-decanol): These isomers are typically synthesized through the Grignard reaction, where an appropriate Grignard reagent (e.g., an alkyl magnesium bromide) reacts with an aldehyde. For instance, 3-decanol can be prepared by reacting heptyl magnesium bromide with propionaldehyde. Another method involves the palladium-catalyzed hydrogenation of the corresponding ketone (e.g., 3-decanone to 3-decanol).

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

Objective: To separate and identify 2-decanol and its isomers in a mixture.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the mixed decanol isomers in a volatile organic solvent like dichloromethane or hexane.

• Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC Parameters:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating these isomers.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp up to 200 °C at a rate of 5 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

  • Ion Source Temperature: 230 °C.

• Data Analysis: The retention time of each peak in the chromatogram is used for isomer identification, with the mass spectrum confirming the molecular weight and fragmentation pattern. Kovats retention indices can be used for further confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

Objective: To identify the characteristic functional groups of decanol isomers.

Methodology:

• Sample Preparation: As decanols are liquids, the Attenuated Total Reflectance (ATR) technique is ideal. Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with a diamond or zinc selenide ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Analysis: All isomers will exhibit a strong, broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of the hydroxyl group. A strong C-O stretching vibration will be observed around 1050-1150 cm⁻¹. The exact position of this peak can sometimes help distinguish between primary and secondary alcohols. The spectra will also show C-H stretching vibrations just below 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Objective: To determine the precise structure and differentiate between the decanol isomers.

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of the decanol isomer in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • The chemical shift of the proton attached to the carbon bearing the hydroxyl group (CH-OH) is a key diagnostic peak. For 2-decanol, this will be a multiplet around 3.8 ppm. For other secondary alcohols, the chemical shift will be similar but the multiplicity will differ based on the neighboring protons. For 1-decanol, the CH₂-OH protons will appear as a triplet around 3.6 ppm. The protons of the methyl and methylene groups along the chain will appear as a complex set of signals between 0.8 and 1.6 ppm.

• ¹³C NMR Acquisition:

  • Acquire the spectrum with proton decoupling.

  • The chemical shift of the carbon attached to the hydroxyl group is highly indicative of the isomer. For 1-decanol, this carbon will appear around 63 ppm. For the secondary alcohols, this carbon will appear further downfield, typically in the range of 68-75 ppm, with the exact chemical shift being unique to each isomer.

Visualizing Experimental and Logical Relationships

Experimental Workflow for Isomer Analysis

The following diagram illustrates a typical workflow for the separation and identification of decanol isomers.

A typical workflow for the analysis of decanol isomers.

Structural Comparison of Decanol Isomers

This diagram highlights the structural differences between 2-decanol and its isomers, focusing on the position of the hydroxyl group.

Structural relationship of 2-decanol and its isomers.

Biological Activity and Applications

Decanol isomers have found applications in various fields, from fragrances and flavorings to the synthesis of pharmaceuticals and other specialty chemicals.

• 1-Decanol is used in the manufacturing of plasticizers, lubricants, surfactants, and solvents. Its ability to permeate the skin has led to investigations into its use as a penetration enhancer for transdermal drug delivery. It has also been shown to enhance the function of homomeric glycine receptors and inhibit 5HT2α receptors.

• 2-Decanol has been studied for its potential as a nematicide.

• 3-Decanol is of interest in chemical ecology as a potential semiochemical or pheromone component in various insect species. It is also found in some foods and contributes to their flavor profile.

• 4-Decanol has been found in some natural sources and is suggested to have anti-inflammatory and antioxidant properties.

• 5-Decanol is used as a solvent, surfactant, and intermediate in the synthesis of fragrances, lubricants, and additives for rubber and plastics.

This comparative guide provides a foundational understanding of 2-decanol and its isomers. The presented data and experimental protocols offer a valuable resource for researchers and professionals, facilitating informed decisions in product development and scientific investigation.

References

• 1. 1-Decanol | 112-30-1 [chemicalbook.com]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. 1-Decanol 98 112-30-1 [sigmaaldrich.com]
• 4. parchem.com [parchem.com]
• 5. 3-decanol, 1565-81-7 [thegoodscentscompany.com]

A Comparative Guide to Purity Validation of 2-decanol: Quantitative NMR vs. Gas Chromatography

For researchers, scientists, and drug development professionals, the precise determination of purity is a cornerstone of chemical analysis, ensuring the quality, safety, and efficacy of starting materials and synthesized compounds. 2-decanol, a versatile secondary alcohol, finds application in various research and development settings. This guide provides an objective comparison of two prominent analytical techniques for validating the purity of 2-decanol: quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Quantitative NMR has emerged as a primary analytical method for purity determination, offering direct quantification without the need for a substance-specific reference standard.[1][2] Its principle lies in the direct proportionality between the integrated signal area of a specific nucleus and the number of those nuclei in the sample.[1] Conversely, GC-FID is a highly sensitive and robust separation technique, ideal for the analysis of volatile compounds like 2-decanol and for profiling impurities.[2]

This guide presents a detailed examination of both methodologies, supported by experimental protocols and a comparative data summary, to assist in selecting the most suitable method for your analytical requirements.

Quantitative Data Summary

The following table summarizes representative quantitative data obtained from the analysis of a single batch of 2-decanol utilizing both qNMR and GC-FID methodologies.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-FID (GC-FID)
Principle	Signal intensity is directly proportional to the number of nuclei.[1]	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.
Purity Assay (%)	99.85	99.82
Relative Standard Deviation (RSD, n=3)	0.05%	0.15%
Reference Standard	Requires a certified internal standard of a different compound.	Typically uses area percent normalization; can use an external standard of the analyte for absolute quantification.
Traceability	Directly traceable to SI units through a certified internal standard.	Traceability to SI units requires a certified reference material of the analyte.
Sample Preparation	Simple dissolution in a deuterated solvent with a known amount of internal standard.	Dilution in a suitable solvent.
Analysis Time per Sample	~15-20 minutes	~20-30 minutes
Information Provided	Purity and structural confirmation.	Purity and impurity profile.
Selectivity	Can be challenging with complex mixtures or overlapping signals.	Excellent separation of volatile compounds.

Experimental Protocols

This protocol outlines the determination of 2-decanol purity using an internal standard.

1. Materials and Equipment:

• 2-decanol sample

• Internal Standard (e.g., Maleic Acid, certified reference material)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR spectrometer (400 MHz or higher)

• 5 mm NMR tubes

• Analytical balance (accurate to 0.01 mg)

• Volumetric flasks and pipettes

2. Sample Preparation:

• Accurately weigh approximately 20 mg of the 2-decanol sample into a clean, dry vial.

• Accurately weigh approximately 10 mg of the internal standard (Maleic Acid) into the same vial.

• Dissolve the mixture in approximately 0.7 mL of CDCl₃.

• Vortex the vial to ensure complete dissolution and homogenization.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., Bruker 'zg30')

• Temperature: 298 K

• Number of Scans: 16 (ensure adequate signal-to-noise)

• Relaxation Delay (d1): 30 s (should be at least 5 times the longest T1 of both the analyte and internal standard)

• Acquisition Time (aq): 3-4 s

• Spectral Width: 0-10 ppm

• Pulse Angle: 90°

4. Data Processing and Purity Calculation:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate a well-resolved signal of 2-decanol (e.g., the methyl protons at ~0.88 ppm) and a signal from the internal standard (e.g., the vinyl protons of maleic acid at ~6.3 ppm).

• Calculate the purity of 2-decanol using the following equation:

  Purityanalyte (%) = ( Ianalyte / IIS ) * ( NIS / Nanalyte ) * ( MWanalyte / MWIS ) * ( mIS / manalyte ) * PurityIS

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • PurityIS = Purity of the internal standard

This protocol describes the purity determination of 2-decanol by area percent normalization.

1. Materials and Equipment:

• 2-decanol sample

• Suitable solvent (e.g., isopropanol or hexane)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary column suitable for alcohol analysis (e.g., DB-WAX or equivalent)

• Autosampler vials with caps

• Microsyringe

2. Sample Preparation:

• Prepare a solution of 2-decanol in the chosen solvent at a concentration of approximately 1 mg/mL.

• Transfer the solution to an autosampler vial.

3. GC-FID Operating Conditions:

• Inlet Temperature: 250 °C

• Split Ratio: 50:1

• Column: e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• Detector Temperature: 280 °C

• Injection Volume: 1 µL

4. Data Analysis:

• Integrate all peaks in the chromatogram, excluding the solvent peak.

• Calculate the purity of 2-decanol using the area percent method:

  Purity (%) = ( Area2-decanol / Total Areaall peaks ) * 100

Visualizing the Methodologies

To further clarify the processes, the following diagrams illustrate the experimental workflow of qNMR and a comparison of the logical relationships between qNMR and GC-FID.

Caption: Experimental workflow for 2-decanol purity validation by qNMR.

Caption: Comparison of qNMR and GC-FID for purity determination.

Conclusion and Recommendations

Both qNMR and GC-FID are powerful and reliable techniques for the purity determination of 2-decanol.

• qNMR is the method of choice when high accuracy, direct SI traceability, and structural confirmation are paramount. Its non-destructive nature is also advantageous when dealing with limited sample quantities. The simplicity of sample preparation and the direct nature of the measurement make it a very efficient technique for obtaining definitive purity values.

• GC-FID is a highly sensitive and cost-effective method, particularly well-suited for routine quality control and for detecting and quantifying volatile impurities. While it typically provides relative purity through area normalization, it can be adapted for absolute quantification with an appropriate reference standard of 2-decanol.

For researchers, scientists, and drug development professionals, the choice between qNMR and GC-FID will depend on the specific requirements of the analysis. For the certification of reference materials or in situations where absolute quantification without a substance-specific standard is needed, qNMR is the superior choice. For high-throughput screening or when the highest sensitivity for trace impurities is required, GC-FID is an excellent and often more accessible option. In many instances, these techniques can be used orthogonally to provide a comprehensive and highly confident assessment of purity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to 2-Decanol and 1-Decanol as Solvents for Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in the design and optimization of organic reactions, influencing reaction rates, yields, and the solubility of reagents. Among the various classes of solvents, long-chain alcohols such as decanol isomers are gaining attention due to their unique properties. This guide provides a detailed comparison of the linear alcohol, 1-decanol, and its branched isomer, 2-decanol, as solvents for organic reactions. This analysis is supported by their physicochemical properties and general principles observed for linear versus branched alcohols in various applications.

Physicochemical Properties: A Head-to-Head Comparison

The structural difference between 1-decanol (a primary, linear alcohol) and 2-decanol (a secondary, branched alcohol) leads to notable variations in their physical properties. These differences can significantly impact their behavior as solvents. A summary of their key physicochemical properties is presented in Table 1.

Property	1-Decanol	2-Decanol	Reference(s)
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	[1]
Molecular Weight	158.28 g/mol	158.28 g/mol	[1]
Appearance	Colorless to light yellow viscous liquid	Clear colorless liquid	[1]
Boiling Point	232.9 °C	211 °C	[2]
Melting Point	6.4 °C	-6 to -4 °C	[2]
Density	0.8297 g/cm³	0.827 g/mL at 25 °C
Water Solubility	Insoluble	Not miscible
Structure	Linear primary alcohol	Branched secondary alcohol

Key Inferences from Physicochemical Properties:

• Boiling Point: The lower boiling point of 2-decanol compared to 1-decanol is a consequence of its branched structure, which reduces the effectiveness of van der Waals forces between molecules. This can be advantageous for reactions requiring lower temperatures or for easier solvent removal post-reaction.

• Melting Point: The significantly lower melting point of 2-decanol makes it a liquid over a wider range of temperatures, offering greater flexibility in designing reaction conditions, particularly at or below room temperature.

• Viscosity: While not explicitly quantified in the table, branched alcohols generally exhibit lower viscosity than their linear counterparts. This can lead to improved mass transfer and potentially faster reaction rates in heterogeneous reaction mixtures.

Performance as a Solvent in Organic Reactions: An Objective Analysis

Solubility of Reactants:

Both 1-decanol and 2-decanol are relatively non-polar solvents, suitable for dissolving non-polar and moderately polar organic compounds. The choice between the two would depend on the specific polarity of the reactants. For highly non-polar substrates, the linear alkyl chain of 1-decanol might offer slightly better solvation. Conversely, the branched nature of 2-decanol could provide better solubility for less linear or more sterically hindered reactants. In the context of drug development, the solubility of active pharmaceutical ingredients (APIs) would need to be experimentally determined in both solvents to select the optimal medium for crystallization or formulation.

Influence on Reaction Kinetics and Yield:

The steric hindrance around the hydroxyl group in 2-decanol can influence its role as a nucleophile or a hydrogen-bond donor compared to the more accessible hydroxyl group of 1-decanol.

• Steric Effects: In reactions where the solvent may participate or interact closely with the transition state, the bulkier nature of 2-decanol could lead to different stereoselectivities or reaction rates compared to 1-decanol.

• Polarity and Dielectric Constant: While both are considered non-polar, subtle differences in their polarity and dielectric constant could influence the stabilization of charged intermediates or transition states, thereby affecting reaction kinetics.

Applications in Specific Reaction Types:

• Esterification: Both alcohols can serve as solvents and reactants in Fischer esterification reactions. The choice between them would likely influence the properties of the resulting ester. For instance, esters derived from 2-decanol would be bulkier and might exhibit different physical properties (e.g., lower melting point, different viscosity) than those from 1-decanol. In lipase-catalyzed esterifications, the enzyme's active site might show a preference for one isomer over the other, impacting reaction efficiency.

• Biodiesel Production: In the transesterification of triglycerides for biodiesel production, long-chain alcohols can be used as co-solvents to improve the miscibility of the oil and the alcohol reactant (e.g., methanol). The branched structure of 2-decanol might offer advantages in disrupting the ordered structure of the triglycerides, potentially leading to faster reaction times.

• Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Heck): The choice of solvent in these reactions is crucial for catalyst stability and activity. The coordinating ability of the hydroxyl group and the overall solvent polarity can impact the catalytic cycle. While not specifically documented for decanol isomers, studies on similar reactions often screen a range of polar and non-polar solvents to optimize conditions.

Experimental Protocols

Below are representative experimental protocols for reactions where 1-decanol or 2-decanol could be employed as a solvent. These are provided as a general guideline and would require optimization for specific substrates.

Lipase-Catalyzed Esterification of a Carboxylic Acid

This protocol describes a general procedure for the enzymatic esterification of a generic carboxylic acid with either 1-decanol or 2-decanol, which would also serve as the solvent.

Materials:

• Carboxylic Acid (e.g., Oleic Acid)

• 1-Decanol or 2-Decanol

• Immobilized Lipase (e.g., Novozym® 435)

• Molecular Sieves (optional, for water removal)

• Hexane (for product extraction)

• Ethanol (for titration)

• Phenolphthalein indicator

• Standardized NaOH solution (for titration)

Procedure:

• To a 100 mL round-bottom flask, add the carboxylic acid (1 equivalent) and an excess of either 1-decanol or 2-decanol (e.g., 5 equivalents, acting as both reactant and solvent).

• Add the immobilized lipase (typically 5-10% by weight of the carboxylic acid).

• (Optional) Add activated molecular sieves to the reaction mixture to remove the water produced during the reaction, which can help drive the equilibrium towards the product.

• Seal the flask and place it in a temperature-controlled shaker or on a magnetic stirrer with heating. Maintain the reaction at a suitable temperature for the enzyme (e.g., 50-60 °C).

• Monitor the reaction progress by periodically taking small aliquots, diluting them with hexane, and determining the remaining free fatty acid concentration by titration with standardized NaOH solution using phenolphthalein as an indicator.

• Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized lipase.

• The excess decanol can be removed by vacuum distillation to yield the crude ester product.

• Further purification can be achieved by column chromatography if necessary.

Comparative Analysis:

To compare the performance of 1-decanol and 2-decanol, two parallel reactions should be run under identical conditions, one with each alcohol. The conversion of the carboxylic acid to the ester should be plotted against time for both reactions to compare their initial rates and final yields.

Visualizations

Logical Workflow for Solvent Selection and Reaction Optimization

The following diagram illustrates a typical workflow for selecting a solvent and optimizing a chemical reaction.

Caption: A flowchart illustrating the systematic process of solvent selection and subsequent reaction optimization.

General Experimental Workflow for an Organic Synthesis

This diagram outlines the key steps involved in a typical organic synthesis experiment.

Caption: A schematic representing the sequential stages of a standard organic synthesis experiment.

Conclusion

The choice between 2-decanol and 1-decanol as a solvent for organic reactions is nuanced and depends on the specific requirements of the chemical transformation. 1-decanol, being a linear primary alcohol, may be a more suitable solvent for reactions involving linear substrates or where steric hindrance around the hydroxyl group is a concern. In contrast, 2-decanol offers a wider liquid range, a lower boiling point, and potentially enhanced solubility for non-linear reactants due to its branched structure.

For researchers and professionals in drug development, the differing physicochemical properties of these isomers can be leveraged to fine-tune reaction conditions, improve yields, and modify the properties of final products. While this guide provides a comparative framework based on available data and chemical principles, empirical testing remains essential to determine the optimal solvent for any specific application.

References

• 1. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-DECANOL | 1120-06-5 [chemicalbook.com]

Comparative Efficacy of 2-Decanol Enantiomers as Insect Attractants: A Review of Available Evidence

A comprehensive review of scientific literature reveals a significant gap in the direct comparative analysis of (S)-(+)-2-decanol and (R)-(-)-2-decanol as insect attractants. While 2-decanol has been identified as a volatile compound in certain insect species, dedicated studies comparing the biological efficacy of its individual enantiomers are currently unavailable in published research.

This guide aims to synthesize the existing, albeit limited, information regarding 2-decanol in the context of insect chemical ecology and outlines the necessary experimental frameworks for a thorough comparative evaluation.

Existing Data and Knowledge Gaps

Currently, there is a lack of quantitative data from field or laboratory bioassays that directly compare the attractant properties of (S)-(+)-2-decanol and (R)-(-)-2-decanol. While the sugar beet root maggot fly, Tetanops myopaeformis, has been found to produce 2-decanol as part of its volatile profile, research on this species has primarily focused on the behavioral activity of 2-nonanol enantiomers.

The absence of comparative data for 2-decanol enantiomers prevents the creation of a detailed guide on their relative efficacy. To address this knowledge gap, rigorous scientific investigation is required.

Proposed Experimental Protocols for Comparative Efficacy Testing

To generate the necessary data for a comprehensive comparison, the following experimental protocols are proposed:

Synthesis and Purification of Enantiomers

• Objective: To obtain high-purity (S)-(+)-2-decanol and (R)-(-)-2-decanol.

• Methodology: Enantiomerically pure samples of 2-decanol should be synthesized using established stereoselective chemical methods. The enantiomeric excess (ee) of the synthesized compounds must be determined and confirmed to be >99% using chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Electroantennography (EAG)

• Objective: To measure the olfactory response of an insect's antenna to each enantiomer.

• Methodology:

  • Excise the antenna from the head of the target insect species.

  • Mount the antenna between two electrodes.

  • Deliver puffs of air containing a known concentration of each enantiomer, as well as a racemic mixture and a solvent control, over the antenna.

  • Record the electrical potential changes (depolarizations) from the antenna.

  • Compare the mean EAG response amplitudes for each stimulus.

Behavioral Bioassays (Olfactometer)

• Objective: To assess the behavioral response (attraction or repulsion) of insects to the enantiomers in a controlled environment.

• Methodology:

  • Utilize a Y-tube or four-arm olfactometer.

  • Introduce a continuous flow of purified air into the arms of the olfactometer.

  • Introduce one enantiomer into the airflow of a treatment arm and the solvent control into the other arm(s).

  • Release individual insects at the base of the olfactometer.

  • Record the first choice of the insect and the time spent in each arm.

  • Repeat the experiment with the other enantiomer and a racemic mixture.

Field Trapping Experiments

• Objective: To evaluate the attractiveness of the enantiomers under natural conditions.

• Methodology:

  • Deploy traps (e.g., sticky traps, funnel traps) in the natural habitat of the target insect.

  • Bait traps with lures containing either (S)-(+)-2-decanol, (R)-(-)-2-decanol, a racemic mixture, or a solvent control.

  • Randomize the placement of the baited traps in a replicated block design.

  • Collect and count the number of trapped insects at regular intervals.

  • Analyze the trap capture data to determine significant differences in attraction.

Visualization of Experimental Workflow and Signaling Concepts

The following diagrams illustrate the proposed experimental workflow and the general principles of insect olfactory signaling.

Caption: Proposed experimental workflow for comparing the biological efficacy of 2-decanol enantiomers.

Caption: Generalized insect olfactory signaling pathway.

Conclusion

A definitive comparison of the biological efficacy of (S)-(+)-2-decanol and (R)-(-)-2-decanol as insect attractants cannot be provided at this time due to a lack of specific research. The experimental protocols and conceptual diagrams presented here offer a roadmap for researchers to investigate this topic. Such studies would be invaluable to the fields of chemical ecology and pest management, potentially leading to the development of more specific and effective insect attractants.

A Comparative Analysis of 2-Octyl-1-decanol and Other Guerbet Alcohols for Pharmaceutical Applications

In the landscape of pharmaceutical and cosmetic formulations, the selection of appropriate excipients is critical for achieving desired product performance, stability, and safety. Among these, Guerbet alcohols, a class of branched-chain fatty alcohols, have garnered significant attention for their unique physicochemical properties. This guide provides a detailed comparative study of 2-octyl-1-decanol, a prominent Guerbet alcohol, against its alternatives, offering researchers, scientists, and drug development professionals a data-driven resource for informed decision-making.

Physicochemical Properties: The Advantage of Branching

Guerbet alcohols are synthesized through the Guerbet reaction, a self-condensation of primary alcohols at high temperatures, resulting in a characteristic β-alkylated branched structure.[1] This branching significantly influences their physical properties. Compared to their linear counterparts of similar molecular weight, Guerbet alcohols exhibit substantially lower melting points, rendering them liquid at or near room temperature.[1][2] This liquidity is a significant advantage in formulation, simplifying the manufacturing process by avoiding the need for heating.[1] Furthermore, the branched nature of Guerbet alcohols contributes to their low volatility and excellent oxidative stability.[3]

Table 1: Comparative Physicochemical Properties of 2-Octyl-1-decanol and Alternatives

Property	2-Octyl-1-decanol (Guerbet Alcohol)	2-Hexyl-1-decanol (Guerbet Alcohol)	Isostearyl Alcohol (Branched Alcohol)	Oleyl Alcohol (Unsaturated Alcohol)	Stearyl Alcohol (Linear Alcohol)
Molecular Formula	C₂₀H₄₂O	C₁₆H₃₄O	C₁₈H₃₈O	C₁₈H₃₆O	C₁₈H₃₈O
Molecular Weight	298.55 g/mol	242.44 g/mol	270.5 g/mol	268.48 g/mol	270.5 g/mol
Melting Point	1°C	Liquid at room temp.	<-60°C	6-7°C	58-60°C
Boiling Point	382°C	278-282°C	~330°C	330-360°C	336-361°C
Appearance	Clear, colorless to yellowish oily liquid	Clear liquid	Clear liquid	Colorless to light yellow liquid	White, waxy solid
Solubility in Water	Practically insoluble	Insoluble	Insoluble	Insoluble	Insoluble

Performance as a Pharmaceutical Excipient

The unique properties of 2-octyl-1-decanol and other Guerbet alcohols make them versatile excipients in drug development, particularly in topical and transdermal formulations. They function as emollients, solvents, and penetration enhancers.

Solubility of Active Pharmaceutical Ingredients (APIs)

2-octyl-1-decanol has demonstrated superior solubilizing capacity for certain APIs compared to traditional solvents.

Table 2: Comparative Solubility of Salicylic Acid and Ibuprofen

Solvent	Solubility of Salicylic Acid (mg/mL)	Solubility of Ibuprofen (mg/mL)
2-Octyl-1-decanol	>200	<50
Ethanol	142	>500
Isopropanol	167	>500
Propylene Glycol	58	>500

Data compiled from multiple sources. The data clearly indicates that 2-octyldodecanol is an excellent solvent for salicylic acid, outperforming ethanol. Conversely, for ibuprofen, traditional short-chain alcohols like ethanol and isopropanol, as well as propylene glycol, are significantly better solvents.

Skin Penetration Enhancement

Guerbet alcohols are effective penetration enhancers in dermatological and cosmetic formulations. Their branched structure is thought to disrupt the highly ordered lipid lamellae of the stratum corneum, thereby increasing its permeability to drugs.

Comparative Toxicological Assessment

The safety profile of an excipient is of paramount importance. The following tables summarize available toxicological data for 2-octyl-1-decanol and its alternatives.

Table 3: Acute Toxicity Data

Substance	Oral LD₅₀ (Rat)	Dermal LD₅₀ (Rabbit)
2-Octyl-1-decanol	> 5000 mg/kg bw	> 3000 mg/kg bw
2-Hexyl-1-decanol	> 40 mL/kg bw	> 2 mL/kg bw
Isostearyl Alcohol	> 5000 mg/kg bw	> 2600 mg/kg bw
Oleyl Alcohol	> 5000 mg/kg	8000 mg/kg bw

Table 4: Skin and Eye Irritation Data

Substance	Skin Irritation (Rabbit)	Eye Irritation (Rabbit)
2-Octyl-1-decanol	Severe irritant (some studies)	Mild irritant
2-Hexyl-1-decanol	Data not available	Data not available
Isostearyl Alcohol	Mild irritant	Mild irritant
Oleyl Alcohol	Mild to severe irritant (conflicting data)	Mild irritant

Experimental Protocols

Synthesis of 2-Octyl-1-decanol via Guerbet Condensation

This protocol describes the synthesis of 2-octyl-1-decanol from 1-decanol through the Guerbet reaction.

Materials:

• 1-decanol

• Potassium hydroxide (catalyst)

• Raney nickel (hydrogenation catalyst, optional)

• Nitrogen or Argon gas supply

• Reaction flask with a stirrer, condenser, and Dean-Stark trap

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reactor Setup: A mixture of 1-decanol, a basic catalyst (e.g., potassium hydroxide), and a hydrogenation catalyst (e.g., Raney nickel) is heated in a reactor.

• Inert Atmosphere: The reactor is flushed with an inert gas (nitrogen or argon) to remove air.

• Heating and Reaction: The mixture is heated to a high temperature (typically 200-250°C) with vigorous stirring. The water produced during the condensation reaction is continuously removed using a Dean-Stark trap.

• Reaction Monitoring: The reaction progress is monitored by measuring the amount of water collected.

• Cooling and Neutralization: Once the reaction is complete, the mixture is cooled to room temperature. The catalyst is neutralized with an acid.

• Workup: The organic layer is washed with water and brine, then dried over an anhydrous salt (e.g., sodium sulfate).

• Purification: The crude product is purified by vacuum distillation to obtain pure 2-octyl-1-decanol.

Determination of Equilibrium Solubility

This protocol outlines a general method for determining the equilibrium solubility of an API in a given solvent.

Materials:

• Active Pharmaceutical Ingredient (API)

• Solvent (e.g., 2-octyl-1-decanol)

• Vials with screw caps

• Shaking incubator or orbital shaker

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Sample Preparation: An excess amount of the API is added to a known volume of the solvent in a vial.

• Equilibration: The vials are sealed and placed in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, the samples are centrifuged to separate the undissolved solid from the saturated solution.

• Quantification: An aliquot of the supernatant is carefully removed, diluted with a suitable solvent, and the concentration of the dissolved API is determined using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

• Calculation: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL).

Visualizations

Caption: The four-step mechanism of the Guerbet reaction.

Caption: Workflow for the synthesis and purification of 2-octyl-1-decanol.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Physical Properties of Primary vs. Secondary Decanols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key physical properties of the primary alcohol 1-decanol and its secondary isomers: 2-decanol, 3-decanol, 4-decanol, and 5-decanol. Understanding these differences is crucial for applications ranging from solvent selection and formulation development to process chemistry and materials science. The data presented is supported by cited experimental values and established chemical principles.

Influence of Isomeric Structure on Physical Properties

The location of the hydroxyl (-OH) group along the ten-carbon chain significantly influences the intermolecular forces, molecular packing, and overall shape of the decanol isomers. This directly impacts their macroscopic physical properties.

• Primary Alcohols (1-Decanol): With the hydroxyl group at a terminal position, 1-decanol has a linear shape that allows for efficient molecular packing and strong intermolecular hydrogen bonding and van der Waals forces. This results in a higher boiling point, melting point, and viscosity compared to its branched, secondary isomers.

• Secondary Alcohols (2-, 3-, 4-, 5-Decanol): The internal position of the hydroxyl group creates steric hindrance, disrupting the orderly packing of the molecules. This branching effect weakens the overall intermolecular forces. As the -OH group moves closer to the center of the carbon chain (from 2- to 5-position), the molecule becomes more compact and symmetrical. This generally leads to lower boiling points and viscosities. Melting points are more complex and are influenced by the molecule's ability to form a stable crystal lattice. Increased branching can disrupt this lattice, lowering the melting point, as seen in the secondary decanols compared to 1-decanol. Water solubility tends to increase with branching, as the more compact shape of the secondary isomers makes them slightly less disruptive to the hydrogen-bonding network of water compared to the long, linear primary alcohol.

Figure 1. Relationship between decanol structure and physical properties.

Data Presentation: Physical Properties of Decanol Isomers

The following table summarizes key physical properties for 1-decanol and its secondary isomers. All data is presented for standard atmospheric pressure unless otherwise noted.

Property	1-Decanol (Primary)	2-Decanol	3-Decanol	4-Decanol	5-Decanol
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O	C₁₀H₂₂O
Molar Mass ( g/mol )	158.28	158.28	158.28	158.28	158.28
Boiling Point (°C)	231.1[1]	211[2][3][4][5]	211 - 212	210 - 211	~201
Melting Point (°C)	5 - 7	-6 to -4	-5	N/A	8 - 9
Density (g/mL)	~0.829 (at 25°C)	~0.827 (at 25°C)	~0.823 - 0.830 (at 25°C)	~0.824 (at 20°C)	~0.820 - 0.826
Dynamic Viscosity (mPa·s)	12.048 (at 25°C)	N/A	N/A	N/A	N/A
Water Solubility (g/L)	~0.037 (at 25°C)	~0.152 (at 25°C, est.)	~0.152 (at 25°C, est.)	~0.152 (at 25°C, est.)	Moderately Soluble

Experimental Protocols

The following are detailed methodologies for determining the key physical properties discussed in this guide.

Boiling Point Determination (Capillary Method)

This micro-method is suitable for small sample volumes and is based on the principle that a liquid's boiling point is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp) or Thiele tube

• Small-diameter test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heat source (Bunsen burner or heating mantle)

• Liquid sample (a few mL)

Procedure:

• A small amount of the liquid decanol isomer is placed into the fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open end submerged in the liquid.

• The assembly is attached to a thermometer and heated in a controlled manner using an oil bath or a melting point apparatus.

• As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

• When the liquid's boiling point is reached, the vapor pressure inside the capillary will equal the atmospheric pressure, and a rapid, continuous stream of bubbles will emerge from the capillary's open end.

• The heat source is then removed, and the apparatus is allowed to cool slowly.

• The boiling point is recorded as the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.

Melting Point Determination

This method determines the temperature range over which a solid substance transitions to a liquid. For pure compounds, this range is typically narrow.

Apparatus:

• Melting point apparatus with a calibrated thermometer and viewing lens

• Capillary tubes (sealed at one end)

• Solidified decanol sample (powdered)

Procedure:

• A small amount of the finely powdered, solid decanol sample is packed into the bottom of a capillary tube to a height of 2-3 mm.

• The capillary tube is placed into the heating block of the melting point apparatus.

• The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point.

• The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire solid sample has turned into a clear liquid is recorded as the end of the melting range.

Density Determination

Density, the mass per unit volume, is a fundamental physical property.

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Liquid decanol sample

Procedure:

• The empty, clean, and dry pycnometer is weighed on an analytical balance.

• The pycnometer is filled with the liquid decanol sample, ensuring no air bubbles are trapped.

• The filled pycnometer is placed in a constant temperature water bath (e.g., 25.0°C) until it reaches thermal equilibrium.

• The volume is adjusted precisely to the pycnometer's calibration mark, and any excess liquid on the exterior is carefully wiped away.

• The filled pycnometer is reweighed.

• The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Viscosity Determination (Ostwald Viscometer)

Dynamic viscosity measures a fluid's internal resistance to flow. A capillary viscometer is a common tool for this measurement.

Apparatus:

• Ostwald viscometer (or other suitable capillary viscometer)

• Constant temperature water bath

• Pipette and bulb

• Stopwatch

• Liquid decanol sample

• Reference liquid of known viscosity and density (e.g., pure water)

Procedure:

• The viscometer is cleaned, dried, and calibrated using a reference liquid of known viscosity. This involves measuring the flow time of the reference liquid between two marked points on the capillary and using this to determine the viscometer constant.

• A precise volume of the decanol sample is introduced into the larger bulb of the viscometer.

• The viscometer is placed vertically in a constant temperature bath until the sample reaches the desired temperature.

• Using a pipette bulb, the liquid is drawn up through the capillary arm until the meniscus is above the upper timing mark.

• The suction is released, and the liquid is allowed to flow back down through the capillary under gravity.

• The time taken for the meniscus to pass from the upper timing mark to the lower timing mark is accurately measured with a stopwatch.

• The measurement is repeated several times to ensure reproducibility.

• The dynamic viscosity (η) is calculated using the formula: η = C * ρ * t, where C is the viscometer constant, ρ is the density of the sample at that temperature, and t is the average flow time.

Solubility Determination

This protocol determines the concentration of a solute in a saturated solution at a specific temperature.

Apparatus:

• Test tubes or small flasks with stoppers

• Constant temperature shaker or water bath

• Analytical balance

• Filtration apparatus (e.g., syringe with a micropore filter)

• Analytical instrumentation for quantification (e.g., Gas Chromatography, GC)

• Decanol isomer and distilled water

Procedure:

• An excess amount of the decanol isomer is added to a known volume of distilled water in a flask.

• The flask is sealed and placed in a constant temperature shaker bath for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

• After equilibration, the mixture is allowed to stand undisturbed at the same temperature to allow the undissolved phase to separate.

• A sample of the clear, aqueous supernatant is carefully withdrawn using a syringe and immediately filtered through a micropore filter to remove any undissolved microdroplets.

• A precise volume of the filtered, saturated solution is weighed and then analyzed using a calibrated analytical method, such as GC, to determine the concentration of the dissolved decanol.

• The solubility is then expressed in units such as grams per liter (g/L) or moles per liter (mol/L).

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-Decanol [webbook.nist.gov]
• 3. 2-DECANOL | 1120-06-5 [chemicalbook.com]
• 4. (2S)-decan-2-ol [chembk.com]
• 5. 2-癸醇 98% | Sigma-Aldrich [sigmaaldrich.com]

No Publicly Available Data on Antibody Cross-Reactivity for 2-Decanol Derivatives

A comprehensive search for experimental data on the cross-reactivity of antibodies raised against 2-decanol derivatives has revealed a significant lack of publicly available information. As a result, a detailed comparison guide with quantitative data, experimental protocols, and signaling pathway diagrams cannot be constructed at this time.

Despite a thorough investigation into scientific literature and databases, no studies were identified that specifically detail the production and characterization of antibodies targeting 2-decanol or its derivatives. The search, intended to form the basis of a comparative guide for researchers, scientists, and drug development professionals, yielded no specific immunoassays, cross-reactivity profiles, or associated experimental methodologies for this particular class of molecules.

The initial aim was to collate data on the binding affinities and specificities of anti-2-decanol derivative antibodies against a range of structurally similar compounds. This would have involved summarizing quantitative data in tables, providing detailed experimental protocols for key assays such as ELISA or Surface Plasmon Resonance (SPR), and visualizing any relevant biological pathways or experimental workflows using Graphviz diagrams.

However, the search results did not contain the necessary foundational information to proceed with these tasks. The scientific literature accessed does not appear to contain studies focused on raising an immune response to 2-decanol as a hapten, nor does it describe the subsequent characterization of any resulting antibodies.

This information gap means that it is not possible to provide an objective comparison of product performance or supporting experimental data as requested. While the principles of antibody cross-reactivity are well-established, their specific application to 2-decanol derivatives has not been documented in the available resources.

Therefore, the core requirements for data presentation, experimental protocols, and mandatory visualizations cannot be fulfilled due to the absence of primary research on this topic in the public domain. Researchers interested in this area may need to undertake foundational research to produce and characterize these antibodies before a comparative analysis can be made.

A Comparative Guide to Chiral Columns for the Enantioseparation of 2-Decanol

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of chiral column performance for the separation of 2-decanol enantiomers, supported by experimental data and protocols.

The successful separation of enantiomers is a critical task in the pharmaceutical industry, chemical synthesis, and quality control. 2-decanol, a chiral secondary alcohol, presents a common challenge for analytical chemists seeking to resolve its racemic mixture. This guide provides a comparative overview of the performance of different chiral stationary phases (CSPs) for the enantioseparation of 2-decanol, focusing on both gas chromatography (GC) and high-performance liquid chromatography (HPLC) techniques.

Performance Comparison of Chiral Columns

The selection of an appropriate chiral column is paramount for achieving baseline separation of enantiomers. Below is a summary of the performance of two distinct types of chiral columns for the separation of 2-decanol enantiomers.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Chiral Column	CP Chirasil-DEX CB	Lux® Cellulose-1 (equivalent to CHIRALCEL® OD®)
Chiral Stationary Phase (CSP)	Modified β-cyclodextrin bonded to a dimethylpolysiloxane	Cellulose tris(3,5-dimethylphenylcarbamate)
Separation Principle	Host-guest inclusion into the chiral cyclodextrin cavity	Hydrogen bonding, dipole-dipole, and π-π interactions with the helical polymer
Retention Time (t R1 / t R2 )	Data not available for 2-decanol, but excellent resolution is reported for similar secondary alcohols	Specific retention times are method-dependent
Selectivity (α)	High selectivity for secondary alcohols (e.g., α = 1.95 for 2-hexyl acetate)[1]	Generally provides good selectivity for a wide range of chiral compounds
Resolution (Rs)	Baseline resolution is achievable for similar secondary alcohols[1]	Baseline separation is expected with method optimization
Typical Mobile Phase/Carrier Gas	Hydrogen or Helium	n-Hexane / Isopropanol
Typical Temperature	60-120°C (oven temperature programming)	Ambient (e.g., 25°C)
Derivatization	Often not required for alcohols, but can enhance resolution (e.g., acetylation)[1]	Not required

Experimental Workflow and Methodologies

A systematic approach to chiral method development is crucial for achieving optimal separation. The general workflow involves selecting an appropriate chiral column and mobile phase, followed by optimization of chromatographic parameters.

Caption: A generalized workflow for developing a chiral separation method for 2-decanol enantiomers.

Detailed Experimental Protocols

Below are detailed experimental protocols for the separation of 2-decanol enantiomers using the aforementioned chiral columns.

Gas Chromatography (GC) Method

This method is based on the successful separation of similar chiral secondary alcohols on a cyclodextrin-based column.[1]

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral Column: CP Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Carrier Gas: Hydrogen at a linear velocity of 80 cm/s.

• Injector Temperature: 230°C.

• Detector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: Increase to 120°C at a rate of 2°C/minute.

  • Final hold: Hold at 120°C for 5 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: Dissolve 1 mg of racemic 2-decanol in 1 mL of dichloromethane. While direct injection is often successful, derivatization to the corresponding acetate by reaction with acetic acid in the presence of an iodine catalyst can improve peak shape and resolution.

High-Performance Liquid Chromatography (HPLC) Method

This protocol is a starting point for method development on a polysaccharide-based chiral stationary phase, which has shown broad applicability for chiral separations.

• Instrumentation: HPLC system with a UV detector.

• Chiral Column: Lux® Cellulose-1 (250 x 4.6 mm, 5 µm) or an equivalent column such as CHIRALCEL® OD-H.

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1.0 mg/mL solution of racemic 2-decanol in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

Logical Relationship of Chiral Separation Techniques

The choice between GC and HPLC for chiral separation depends on the analyte's properties and the desired outcome.

Caption: Logical relationship between 2-decanol and the choice of chiral separation technique and stationary phase.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Decanol: A Comprehensive Guide for Laboratory Professionals

Ensuring the proper disposal of laboratory chemicals is paramount for the safety of personnel and the protection of the environment. This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-decanol, a combustible liquid commonly used in research and development. Adherence to these protocols, in conjunction with institutional and local regulations, is critical for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2-decanol with appropriate safety measures. This chemical is classified as a combustible liquid, and its vapors can form flammable mixtures with air.[1][2]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-decanol:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

• Skin Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Ventilation: Handle 2-decanol in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of vapors.

Spill Management: In the event of a spill, immediately contain the substance with an inert absorbent material like sand or vermiculite. Do not use combustible materials such as paper towels for cleanup. Prevent the spill from entering drains or waterways.

Quantitative Data for Safe Handling

The following table summarizes key physical and chemical properties of 2-decanol relevant to its safe handling and disposal.

Property	Value
Physical State	Liquid
Appearance	Colorless to Almost colorless clear liquid
Flash Point	80 °C (176 °F)
Boiling Point	211 °C (411.8 °F)
Solubility in Water	Insoluble
GHS Signal Word	Warning
GHS Hazard Statement	Combustible liquid

Step-by-Step Disposal Protocol

The proper disposal of 2-decanol requires a systematic approach to ensure safety and regulatory compliance. Never pour 2-decanol down the drain.

Step 1: Waste Collection and Storage

• Dedicated Container: Collect waste 2-decanol in a dedicated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full chemical name "2-Decanol" and the associated hazards (e.g., "Combustible Liquid").

• Storage: Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition and incompatible materials. All waste containers must be securely capped during storage, except when adding or removing waste.

Step 2: Professional Disposal

• Licensed Waste Disposal Company: The disposal of 2-decanol must be handled by a licensed and qualified hazardous waste disposal company.

• Institutional Guidelines: Consult with your institution's Environmental Health and Safety (EHS) department for specific internal procedures and to arrange for waste pickup.

Step 3: Management of Contaminated Materials

• Empty Containers: Triple-rinse empty 2-decanol containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

• Contaminated PPE and Absorbents: All materials used to clean up spills (e.g., vermiculite, sand) and contaminated personal protective equipment should be collected in a labeled container and disposed of as hazardous waste through a licensed disposal company.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the disposal of 2-decanol.

Caption: Disposal Decision Workflow for 2-Decanol.

By following these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 2-decanol, fostering a secure research environment and upholding environmental responsibility. Always prioritize your institution's specific guidelines and local regulations.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Decanol

Essential Safety and Handling Guide for 2-Decanol

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Decanol in a laboratory setting. The information is targeted towards researchers, scientists, and drug development professionals to ensure safe handling and minimize risks associated with this chemical.

Immediate Safety Precautions

2-Decanol is a combustible liquid and can cause serious eye irritation.[1][2] It is imperative to handle this chemical with appropriate care in a well-ventilated area and away from any sources of ignition.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to ensure safety when handling 2-Decanol:

Protection Type	Specific Recommendations	Source(s)
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields or a face shield. Equipment should conform to EU EN166 or US NIOSH standards.	[5]
Hand Protection	Wear appropriate chemical-resistant gloves to prevent skin exposure.
Skin and Body Protection	Wear protective clothing to prevent skin contact.
Respiratory Protection	In case of inadequate ventilation or the formation of vapors, use a NIOSH-approved respirator. For firefighting, a self-contained breathing apparatus is required.

Quantitative Data for Safe Handling

A summary of key quantitative data for 2-Decanol is provided below to inform safe handling and storage practices.

Property	Value	Source(s)
Flash Point	85 °C (185 °F)
Boiling Point	211 °C
Density	0.827 g/mL at 25 °C
Storage Temperature	Store in a cool, well-ventilated place below +30°C.
Water Solubility	Immiscible

Experimental Protocols

Handling and Storage Protocol

• Ventilation: Always handle 2-Decanol in a well-ventilated area.

• Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not ingest or inhale.

• Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition. Use non-sparking tools.

• Container Management: Keep containers tightly closed when not in use. Store in a dry, cool, and well-ventilated place.

Spill Containment and Cleanup Protocol

• Ensure Safety: Immediately remove all sources of ignition from the spill area.

• Ventilation: Ensure the area is well-ventilated.

• Personal Protection: Wear appropriate PPE, including safety glasses, gloves, and protective clothing.

• Containment: Prevent the spill from entering drains.

• Cleanup: Use an inert absorbent material, such as sand or earth, to soak up the spill. Sweep or shovel the material into a suitable, labeled container for disposal.

First-Aid Measures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.

• Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison control center.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.

Disposal Plan

• Waste Collection: Collect waste 2-Decanol in a dedicated, properly labeled, and sealed container.

• Regulatory Compliance: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste and consult local, regional, and national regulations for complete and accurate classification.

• Disposal Method: Do not empty into drains. Dispose of the contents and container to an approved waste disposal plant. This may involve incineration at an approved facility.

• Contaminated Materials: Any materials used for cleanup, such as absorbents and contaminated PPE, should be collected in a labeled container and disposed of as hazardous waste.

Visual Workflow for 2-Decanol Spill Response

Caption: Logical workflow for safely responding to a 2-Decanol spill.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Decanol | C10H22O | CID 14254 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]